5-(4-Aminophenyl)-10,15,20-triphenyl porphine

• CAS: 67605-64-5

Core Science & Biosynthesis

characterization of 5-(4-aminophenyl)-10,15,20-triphenyl porphine

The Mono-Functionalized Porphyrin Scaffold: A Technical Guide to 5-(4-aminophenyl)-10,15,20-triphenyl porphine

Introduction: The Asymmetric Advantage

5-(4-aminophenyl)-10,15,20-triphenyl porphine (often abbreviated as

or ) represents a pivotal "Janus" molecule in porphyrin chemistry.[1] Unlike the highly symmetric tetraphenylporphyrin ( , symmetry), breaks symmetry to (or lower depending on conformation).

Why this matters: The single amino group acts as a unique chemical handle. While the three phenyl rings maintain lipophilicity and the porphyrin core provides photophysical functionality (fluorescence, singlet oxygen generation), the

group allows for orthogonal bioconjugation to antibodies, peptides, or surfaces (e.g., gold nanoparticles, graphene) without cross-linking.

This guide details the characterization, synthesis logic, and validation protocols required to utilize this molecule in high-stakes research.

Part 1: Structural & Photophysical Characterization

Nuclear Magnetic Resonance (NMR) Fingerprinting

The transition from

to is best observed via NMR. The loss of symmetry splits the -pyrrolic signals and creates distinct phenyl environments.

Key Diagnostic Signals (

, 400 MHz):

Proton Environment	Chemical Shift ( , ppm)	Multiplicity	Integration	Structural Insight
Inner NH	-2.75 to -2.78	Broad Singlet	2H	Confirms free-base porphyrin core (shielded by ring current).[1]
Amino ( )	4.00 - 5.60*	Broad Singlet	2H	Variable position.[1] Disappears upon shake. Diagnostic for reduction.
Aminophenyl ( )	7.00 - 7.10	Doublet ( Hz)	2H	Upfield shift due to electron-donating group.[1]
Aminophenyl ( )	7.90 - 8.00	Doublet	2H	Coupled to the ortho protons.
Triphenyl ( )	7.70 - 7.85	Multiplet	9H	Overlapping signals from the three unfunctionalized rings.
Triphenyl ( )	8.15 - 8.25	Multiplet	6H	Deshielded; close to the porphyrin ring current.
-Pyrrolic	8.80 - 8.95	Multiplet/Singlets	8H	Split indicates asymmetry.[1]

• Expert Insight: The

  peak is concentration-dependent and susceptible to hydrogen bonding.[1] If obscured by water peaks, rely on the upfield shift of the ortho-aminophenyl protons (approx. 7.05 ppm) compared to the ortho-nitrophenyl protons (approx. 8.6 ppm) of the precursor.

UV-Vis Spectroscopy

The amino group is an auxochrome.[1] While it does not drastically alter the porphyrin's electronic structure, it causes a slight bathochromic (red) shift and broadening of the Soret band compared to TPP.

• Solvent: Dichloromethane (DCM) or Chloroform.

• Soret Band:

  nm (Extinction coefficient ).[1]

• Q-Bands: Four distinct bands at

  nm.[1]

• Validation Check: If the Soret band is split or significantly broadened, suspect protonation of the inner nitrogens (formation of the di-cation species) due to trace acid in the solvent. Neutralize with a drop of triethylamine.

Vibrational Spectroscopy (FTIR)

FTIR is the primary method to validate the reduction of the nitro-precursor.

• Target Signal (Success): Appearance of N-H stretching vibrations (doublet) at 3350–3450 cm⁻¹ .

• Target Signal (Impurity): Absence of strong N-O symmetric/asymmetric stretches at 1350 cm⁻¹ and 1520 cm⁻¹ .

Part 2: Experimental Protocols

Synthesis Strategy: The Reductive Route

Rationale: Direct mixed condensation (pyrrole + benzaldehyde + 4-aminobenzaldehyde) leads to "tarry" purifications and low yields.[1] The superior route is the statistical nitration of TPP followed by selective reduction.

Step 1: Mono-Nitration (The Statistical Challenge)

• Dissolve TPP in

  .

• Add Trifluoroacetic acid (TFA) and Sodium Nitrite (

  ).[2]

• Critical Control: Quench reaction immediately (within 3-5 mins) to prevent di- and tri-nitration.

• Purify the mono-nitro TPP (

  ) via silica column (eluent: Toluene/Hexane).

Step 2: Selective Reduction (The Protocol) Reagents:

, Tin(II) Chloride dihydrate ( ), Concentrated HCl.[1]

• Dissolution: Dissolve 100 mg of

  in 20 mL concentrated HCl (green solution indicates protonated porphyrin).

• Reduction: Add

  (approx. 300 mg) and heat to 65°C for 1 hour.

• Neutralization: Cool in ice bath. Slowly add

  until pH > 8. The solution will turn purple (free base).

• Extraction: Extract with

  (3x). Wash organic layer with water and brine.

• Drying: Dry over

  and evaporate solvent.

Purification & Storage

• Stationary Phase: Silica Gel (230-400 mesh).[1][3]

• Mobile Phase: Gradient of

  (100%) (99:1).

• Elution Order: Unreacted TPP (fastest)

  (middle) Polyamino byproducts (slowest/stuck).

• Storage: The amino group is prone to oxidation. Store solid at -20°C under Argon/Nitrogen. Solutions should be prepared fresh.

Part 3: Visualization of Workflows & Mechanisms

Diagram 1: Characterization Logic Flow

This diagram illustrates the decision matrix for validating the synthesized compound.

Caption: Logical workflow for the purification and structural validation of NH2-TPP post-synthesis.

Diagram 2: Photophysical Pathways (Jablonski)

Understanding the energy states is crucial for applications in Photodynamic Therapy (PDT).

Caption: Jablonski diagram highlighting the Intersystem Crossing (ISC) pathway critical for NH2-TPP's role in singlet oxygen generation.

References

• Synthesis & Reduction Protocol: Luguya, R., et al. "Synthesis and reactions of meso-(p-nitrophenyl)porphyrins."[1] Tetrahedron, 2004.[2] 2

• NMR & Spectral Data: Mohammdpoor-Baltork, I., et al. "Synthesis and Characterization of Porphyrin-Functionalized Shell-Isolated Gold Nanoparticles."[1] ResearchGate, 2012. 4

• Photophysical Properties: Silva, E., et al. "Photophysical Characterization... of Porphyrin Derivatives." Molecules, 2018.[5][6] 7[8][9][4]

• Applications in Bioconjugation: Mei, Y., et al. "A Novel Photosensitizer Based 450-nm Blue Laser-Mediated Photodynamic Therapy."[1][8] ResearchGate, 2024. 8

Sources

• 1. 5-(4-aminophenyl)-10,15,20-triphenyl porphine | [frontierspecialtychemicals.com]
• 2. 20.210.105.67 [20.210.105.67]
• 3. jjc.yu.edu.jo [jjc.yu.edu.jo]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Photophysical Characterization and in Vitro Phototoxicity Evaluation of 5,10,15,20-Tetra(quinolin-2-yl)porphyrin as a Potential Sensitizer for Photodynamic Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to 5-(4-Aminophenyl)-10,15,20-triphenylporphyrin: Synthesis, Structural Insights, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-(4-Aminophenyl)-10,15,20-triphenylporphyrin (APTPP) is a synthetically versatile, asymmetrically substituted porphyrin that has garnered significant interest in materials science and medicinal chemistry. Its unique structure, featuring a reactive primary amine, allows for its use as a building block for more complex supramolecular assemblies and functional materials. This guide provides a comprehensive overview of APTPP, focusing on its synthesis, structural characteristics, and diverse applications. While a complete, ordered single-crystal X-ray structure of the free-base APTPP remains elusive in publicly accessible databases, this document synthesizes available crystallographic data of closely related analogs and discusses the anticipated structural features and intermolecular interactions that govern its solid-state behavior.

Introduction: The Significance of Asymmetric Porphyrins

Porphyrins and their metallated derivatives are a class of tetrapyrrolic macrocycles with remarkable photophysical, electrochemical, and catalytic properties.[1] Their rigid, aromatic core and the ability to chelate a wide variety of metal ions make them ideal candidates for applications ranging from photodynamic therapy (PDT) and drug delivery to catalysis and solar energy conversion.[1][2]

While symmetrically substituted porphyrins, such as meso-tetraphenylporphyrin (TPP), have been extensively studied, their asymmetrically functionalized counterparts offer unique advantages. The introduction of a single, distinct functional group onto the porphyrin periphery breaks the molecule's symmetry, enabling directional interactions and the construction of complex, well-defined architectures. This targeted functionalization is crucial for applications requiring specific orientations or covalent linkages to other molecules or surfaces.

APTPP, with its single aminophenyl group, serves as a prime example of an A3B-type porphyrin. The amino group provides a convenient handle for further chemical modifications, making APTPP a valuable precursor for the synthesis of a wide array of functional materials.[3][4]

Synthesis of 5-(4-Aminophenyl)-10,15,20-triphenylporphyrin

The synthesis of APTPP is typically achieved through a multi-step process starting from the readily available meso-tetraphenylporphyrin (TPP). The most common route involves the selective nitration of TPP, followed by the reduction of the nitro group to an amine.

Experimental Protocol: A Two-Step Synthesis

Step 1: Mononitration of meso-Tetraphenylporphyrin

The key to a successful synthesis of APTPP is the controlled mononitration of TPP to yield 5-(4-nitrophenyl)-10,15,20-triphenylporphyrin (NPTTP). This reaction is sensitive to conditions, and over-nitration can lead to a mixture of di- and tri-nitrated products that are difficult to separate.

• Rationale: The use of a controlled amount of nitric acid in a suitable solvent at a low temperature favors the introduction of a single nitro group onto one of the phenyl rings. Trifluoroacetic acid (TFA) is often used as the solvent as it protonates the porphyrin core, deactivating it towards electrophilic substitution and thus helping to prevent over-nitration.[5]

Step 2: Reduction of the Nitro Group

The nitro group of NPTTP is then reduced to the desired amino group. A common and effective method for this transformation is the use of tin(II) chloride in concentrated hydrochloric acid.

• Rationale: Tin(II) chloride is a mild and selective reducing agent for nitro groups in the presence of the porphyrin macrocycle, which can be sensitive to harsher reducing conditions. The acidic medium facilitates the reaction.[5]

The overall synthetic pathway is depicted in the workflow diagram below.

Figure 1: Synthetic workflow for 5-(4-Aminophenyl)-10,15,20-triphenylporphyrin.

Structural Analysis: Insights into the Solid-State Architecture

Molecular Geometry

The porphyrin core is expected to be nearly planar, with minor deviations from planarity. These distortions can be described as saddle, ruffled, or waved conformations. The four phenyl rings are not coplanar with the porphyrin macrocycle due to steric hindrance between the ortho-hydrogens of the phenyl groups and the β-hydrogens of the pyrrole rings. These phenyl rings are tilted with respect to the mean plane of the porphyrin core.

In the case of APTPP, the presence of the aminophenyl group is anticipated to influence the crystal packing through hydrogen bonding interactions.

Intermolecular Interactions and Crystal Packing

The solid-state arrangement of porphyrin molecules is dictated by a combination of van der Waals forces, π-π stacking interactions, and, where applicable, hydrogen bonds.

• π-π Stacking: The large, aromatic surface of the porphyrin macrocycle promotes face-to-face or offset π-π stacking, leading to the formation of one-dimensional columns or two-dimensional sheets.

• Hydrogen Bonding: The amino group of APTPP is a key functional moiety capable of acting as a hydrogen bond donor. In the solid state, it is highly probable that intermolecular N-H···N or N-H···π interactions play a significant role in directing the crystal packing. These hydrogen bonds can link adjacent porphyrin molecules, creating extended networks and influencing the overall crystal architecture. The crystal structure of the monoamino compound has been reported to show disorder in the amino group, suggesting that multiple hydrogen bonding arrangements may be possible.[5]

The interplay of these intermolecular forces is crucial in determining the final crystal structure and, consequently, the material's bulk properties.

Figure 2: Conceptual diagram of intermolecular hydrogen bonding in APTPP.

Spectroscopic and Physicochemical Properties

The unique electronic structure of APTPP gives rise to characteristic spectroscopic signatures.

Property	Typical Values/Characteristics
UV-Visible Absorption	Intense Soret band (~420 nm) and weaker Q-bands (500-700 nm) in organic solvents.
Fluorescence Emission	Exhibits fluorescence in the red region of the spectrum.
¹H NMR Spectroscopy	Shows characteristic signals for the β-pyrrolic protons, phenyl protons, and the internal N-H protons.
Solubility	Generally soluble in common organic solvents like dichloromethane, chloroform, and THF.

Applications in Research and Development

The versatility of APTPP makes it a valuable molecule in various scientific and technological fields.

Precursor for Functional Materials

The primary amino group of APTPP is readily derivatized, allowing for its incorporation into a wide range of materials:

• Porphyrin-Polymer Conjugates: APTPP can be covalently attached to polymer backbones to create materials with tailored optical and electronic properties.

• Surface Modification: The amino group can be used to anchor the porphyrin to surfaces, such as silica or gold, for applications in sensing and catalysis.

• Metal-Organic Frameworks (MOFs): APTPP can serve as a building block for the construction of porous MOFs with potential applications in gas storage and separation.

Drug Development and Photodynamic Therapy

Porphyrins are well-known photosensitizers in photodynamic therapy (PDT), a non-invasive cancer treatment. Upon activation with light of a specific wavelength, they generate reactive oxygen species that can induce cell death. The amino group of APTPP can be functionalized with targeting moieties to enhance the selective accumulation of the photosensitizer in tumor cells, thereby improving the efficacy and reducing the side effects of PDT.[1][6]

Catalysis

Metallated derivatives of APTPP can act as catalysts for a variety of organic transformations. The asymmetric nature of the porphyrin can be exploited to develop catalysts for enantioselective reactions.

Conclusion and Future Outlook

5-(4-Aminophenyl)-10,15,20-triphenylporphyrin is a cornerstone molecule for the synthesis of advanced functional materials. While a complete understanding of its solid-state structure is still developing, the available data from related compounds provide a strong foundation for predicting its behavior and designing new materials with desired properties. The synthetic accessibility of APTPP, coupled with the reactivity of its amino group, ensures its continued importance in diverse fields, from medicine to materials science. Future work focused on obtaining high-quality single crystals and a definitive crystal structure of the free-base form will be invaluable for a more profound understanding of its structure-property relationships and for the rational design of next-generation porphyrin-based technologies.

References

• Almeida, J., et al. (2025). (Aminophenyl)porphyrins as precursors for the synthesis of porphyrin-modified siloxanes. Journal of Porphyrins and Phthalocyanines.
• Lin, H., et al. (2018). Preparation of Single Substituted Phenyl Porphyrins Form Meso-Tetraphenyl Porphyrin-Synthetic Example from Symmetric Porphyrin into Asymmetric Porphyrins. Open Journal of Inorganic Chemistry, 8, 21-27.
• Senge, M. O., & Kalisch, W. W. (1999). Synthesis and Structural Characterization of Nonplanar Tetraphenylporphyrins and Their Metal Complexes with Graded Degrees of β-Ethyl Substitution. Inorganic Chemistry, 38(22), 5202-5211.
• Luguya, R., et al. (2004). Synthesis and reactions of meso-(p-nitrophenyl)porphyrins. Tetrahedron, 60(12), 2757–2763.
• Crusats, J., et al. (2023). Synthesis of New Amino-Functionalized Porphyrins: Preliminary Study of Their Organophotocatalytic Activity. Molecules, 28(4), 1997.
• Pei, J., et al. (2021). Synthesis of novel porphyrin derivatives and their self-assemblies to enhance photocatalytic performance. New Journal of Chemistry, 45(7), 3454-3462.

• ResearchGate. (2025). (PDF) Preparation of Single Substituted Phenyl Porphyrins Form Meso -Tetraphenyl Porphyrin-Synthetic Example from Symmetric Porphyrin into Asymmetric Porphyrins. Available at: [Link]

• PubMed. (2023). Synthesis of New Amino-Functionalized Porphyrins: Preliminary Study of Their Organophotocatalytic Activity. Available at: [Link]

• Journal of the American Chemical Society. (1964). Metal Chelates of Tetraphenylporphine and of Some p-Substituted Derivatives. Available at: [Link]

• ResearchGate. The properties of 5-(4-aminophenyl)-10,15,20-triphenylporphyrin with.... Available at: [Link]

• National Center for Biotechnology Information. Crystal structure of 5,10,15-triphenyl-20-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)porphyrin. Available at: [Link]

• Royal Society of Chemistry. Supramolecular frameworks based on 5,10,15,20-tetra(4-carboxyphenyl)porphyrins. Available at: [Link]

• PubChem. 5-(2-Aminophenyl)-10,15,20-triphenylporphyrin. Available at: [Link]

• ResearchGate. (2011). (PDF) Synthesis, Characterization and Spectral Properties of Substituted Tetraphenylporphyrin Iron Chloride Complexes. Available at: [Link]

• MDPI. 5-Phenyl-10,15,20-Tris(4-sulfonatophenyl)porphyrin: Synthesis, Catalysis, and Structural Studies. Available at: [Link]

• PubChem. 5,10,15,20-Tetrakis(4-nitrophenyl)porphyrin. Available at: [Link]

• National Center for Biotechnology Information. Crystal structure of 5-tert-butyl-10,15,20-triphenylporphyrin. Available at: [Link]

• TARA. electronic reprint Crystal structure of 5-tert-butyl-10,15,20-triphenylporphyrin IUCr Journals. Available at: [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. 4-nitrophenyl-triphenylporphyrin | CAS 67605-65-6 | PorphyChem [shop.porphychem.com]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of New Amino-Functionalized Porphyrins:Preliminary Study of Their Organophotocatalytic Activity [mdpi.com]
• 5. 20.210.105.67 [20.210.105.67]
• 6. researchgate.net [researchgate.net]

Technical Guide: Design and Synthesis of Novel Aminophenyl Porphyrin Derivatives

Content Type: Technical Whitepaper Audience: Synthetic Chemists, Photobiologists, and Drug Discovery Specialists

Executive Summary

The functionalization of meso-tetrakis(4-aminophenyl)porphyrin (TAPP ) represents a cornerstone in the development of third-generation photosensitizers. Unlike chemically inert tetraphenylporphyrin (TPP), the amino groups on TAPP serve as versatile orthogonal "handles," enabling the conjugation of targeting peptides, solubilizing glycan chains, or cationic moieties for antimicrobial efficacy.

This guide provides a rigorous, field-validated workflow for the synthesis, purification, and functionalization of aminophenyl porphyrins. It moves beyond standard textbook descriptions to address the practical "pain points" of porphyrin chemistry—specifically oxidation prevention, solubility management, and singlet oxygen quantification.

Molecular Architecture: The "Amino Handle" Strategy

The strategic value of TAPP lies in its electronic and structural duality. The porphyrin core acts as the phototransducer (generating singlet oxygen,

), while the peripheral amino groups act as the molecular interface .

• Electronic Effect: The electron-donating amino groups (

  ) bathochromically shift the Soret and Q-bands compared to TPP, potentially improving tissue penetration for photodynamic therapy (PDT).

• Synthetic Utility: The amino group allows for rapid diversification via amide coupling, reductive amination, or isothiocyanate ligation, facilitating the creation of "smart" drugs that target specific organelles (e.g., mitochondria) or bacterial membranes.

Core Synthesis Protocol: From Precursor to Scaffold

Phase I: Synthesis of meso-tetrakis(4-nitrophenyl)porphyrin (TNPP)

Objective: Construct the macrocycle with protected (nitro) handles. Method: Modified Adler-Longo Condensation.[1]

Reagents:

• Pyrrole (freshly distilled)

• 4-Nitrobenzaldehyde

• Propionic acid (Solvent/Catalyst)[1]

• Nitrobenzene (Oxidant - optional but recommended for higher yields)

Protocol:

• Reflux: Dissolve 4-nitrobenzaldehyde (0.1 mol) in propionic acid (300 mL). Bring to reflux (

  ).

• Addition: Add pyrrole (0.1 mol) dropwise over 30 minutes. Critical: Slow addition prevents polymerization into polypyrrolic "tars."

• Reaction: Reflux for 1 hour. The solution will turn black/purple.

• Precipitation: Cool the mixture to room temperature. The porphyrin crystallizes out.

• Filtration: Filter the purple solid and wash copiously with hot water (to remove propionic acid) and methanol (to remove tarry impurities).

• Yield: Typically 20–30%.

Phase II: Reduction to TAPP (The Critical Step)

Objective: Reduce

to without hydrogenating the porphyrin double bonds (chlorin formation). Method: Stannous Chloride ( ) Reduction.

Protocol:

• Dissolution: Dissolve TNPP (1 g) in concentrated HCl (50 mL). The porphyrin will protonate (green color).

• Reduction: Add

  (excess, ~8 equivalents per nitro group).

• Heating: Heat to

  for 2 hours.

• Neutralization (Crucial): Cool in an ice bath. Slowly add concentrated

  until pH > 10. Note: The color will shift from green (dication) to purple (free base).

• Extraction: Extract with Chloroform (

  ).

• Purification: Flash chromatography on Basic Alumina (Grade III).

  • Expert Insight: Do not use Silica Gel for TAPP. The amine groups interact strongly with acidic silanols, causing irreversible streaking and yield loss. Use

    (99:1) as eluent.[2]

Visualization: Synthetic Workflow

Caption: Step-by-step synthetic pathway from precursors to functionalized aminophenyl porphyrin.

Validation: Singlet Oxygen Quantum Yield ( )

Trustworthiness in PDT research requires accurate quantification of the therapeutic species: Singlet Oxygen (

).

Method: Chemical Quenching with 1,3-Diphenylisobenzofuran (DPBF).[3] Principle: DPBF reacts rapidly with

, causing a decrease in its absorbance at 410 nm. The rate of decay is proportional to .

Protocol:

• Standard: Use Tetraphenylporphyrin (TPP) as a reference (

  in DMF).

• Setup: Prepare solutions of the Sample and Reference in DMF. Adjust concentrations so their Absorbance at the irradiation wavelength (e.g., 550 nm) is identical and low (

  OD) to prevent inner-filter effects.

• Trap Addition: Add DPBF (

  ) to both cuvettes.

• Irradiation: Irradiate with a filtered LED light source.

• Measurement: Monitor the decrease in DPBF absorbance at 410 nm every 10 seconds.

• Calculation:

  • : Slope of vs. Irradiation Time.
  • : Absorption correction factor ( ).

Mechanism of Action: Photodynamic Therapy

The efficacy of aminophenyl derivatives relies on the efficient intersystem crossing (ISC) to the triplet state.

Visualization: Jablonski Diagram

Caption: Modified Jablonski diagram illustrating the Type II mechanism for Singlet Oxygen generation.

Novel Applications: Antimicrobial Porphyrins (aPDT)

Recent advancements have shifted focus from oncology to antimicrobial resistance. TAPP is the ideal scaffold for this due to the ease of cationization .

Why Cationic? Bacterial membranes are negatively charged. Quaternizing the amino groups (e.g., methylation or conjugation with cationic peptides) dramatically increases affinity for S. aureus and E. coli.

Data Summary: Structure-Activity Relationship

Derivative Type	Functional Group	Target Organism	Mechanism

| Neutral TAPP |

| Mammalian Cells | Passive Diffusion / LDL Receptor | | Anionic | | Viral Capsids | Electrostatic repulsion of host cells | | Cationic | | Gram (+) / (-) Bacteria | Membrane disruption + ROS | | Peptide-Linked | | Tumor Endothelium | Integrin binding |

References

• Adler, A. D., Longo, F. R., et al. (1967). On the preparation of metalloporphyrins. Journal of Organic Chemistry.

• Lindsey, J. S., et al. (1987). Rothemund and Adler-Longo reactions revisited: Synthesis of tetraphenylporphyrins under equilibrium conditions. Journal of Organic Chemistry.

• Bettencourt, A., et al. (2024). Light-induced antimicrobial activities of porphyrin derivatives as photosensitizers.[4][5][6] AIP Advances.

• Walter, M. G., et al. (2014). Efficient Intersystem Crossing Using Singly Halogenated Carbomethoxyphenyl Porphyrins.[3] Physical Chemistry Chemical Physics.

• Alves, E., et al. (2009). Cationic porphyrin derivatives employed for photoinactivation of bacteria.[4] Photochemical & Photobiological Sciences.

Sources

• 1. Main Strategies for the Synthesis of meso-Arylporphyrins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Progress in porphyrin-based covalent organic frameworks for enhanced photodynamic antimicrobial therapy - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Precision Engineering of Heterogeneous Photocatalysts using 5-(4-aminophenyl)-10,15,20-triphenyl porphine

Topic: Applications of 5-(4-aminophenyl)-10,15,20-triphenyl porphine in Catalysis Content Type: Application Note & Protocol Guide Audience: Chemical Biologists, Materials Scientists, and Catalysis Researchers[1][2][3]

[1][2]

Executive Summary & Technical Rationale

In the field of metalloporphyrin catalysis, symmetry breaking is a powerful tool.[2][3] While symmetric porphyrins (e.g., meso-tetraphenylporphyrin, TPP) are ubiquitous, they lack specific "handles" for directed assembly.[1][2][3] 5-(4-aminophenyl)-10,15,20-triphenyl porphine (ATPP) represents a critical class of asymmetric "A3B" porphyrins.[1][2]

Its single amino group (

) breaks the molecular symmetry, providing a unique, chemically orthogonal site for covalent attachment without disrupting the aromatic conjugation of the porphyrin macrocycle.[3] This allows for:

• Site-Specific Immobilization: Covalent grafting onto solid supports (Graphene Oxide, Silica, Polymers) to prevent catalyst leaching—a common failure mode in homogeneous catalysis.[1][2][3]

• Oriented Assembly: Unlike tetra-functionalized variants which form cross-linked networks (COFs/MOFs), ATPP acts as a "molecular antenna," extending outward from a surface to maximize solvent exposure and substrate interaction.[2][3]

• Photodynamic Efficacy: The preservation of the triphenyl core ensures high quantum yields for singlet oxygen (

  ) generation, essential for photocatalytic oxidations and photodynamic therapy (PDT).[3]

This guide details the protocol for transforming ATPP into a robust heterogeneous photocatalyst via covalent immobilization on Graphene Oxide (GO).[3]

Core Application: Covalent Immobilization on Graphene Oxide (GO)

Objective: Synthesize a GO-ATPP hybrid catalyst where the porphyrin is linked via a stable amide bond. This hybrid material combines the high surface area and electron transport properties of graphene with the photocatalytic activity of the porphyrin.[3]

Mechanism of Action

The hybrid catalyst operates via a synergistic mechanism.[2][3] Upon irradiation with visible light (Soret band excitation ~420 nm), the immobilized ATPP undergoes an intersystem crossing (ISC) to a triplet state.[3]

• Energy Transfer: The triplet porphyrin transfers energy to ground-state molecular oxygen (

  ), generating highly reactive singlet oxygen ( ).[3]

• Electron Transfer: Alternatively, the excited porphyrin can inject electrons into the graphene conduction band, retarding charge recombination and facilitating reduction reactions (e.g., ORR).[2][3]

Visualization: Synthesis & Catalytic Cycle[2][3]

Caption: Workflow showing the EDC/NHS coupling of ATPP to Graphene Oxide (Left) and the subsequent generation of Singlet Oxygen for catalytic oxidation (Right).[1]

Detailed Experimental Protocol

Materials & Reagents[2][3][4][5][6][7]

• Catalyst Precursor: 5-(4-aminophenyl)-10,15,20-triphenyl porphine (>95% purity).[1][2]

• Support: Graphene Oxide (GO) powder (rich in carboxylic acid groups).

• Coupling Agents: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC[1][2]·HCl) and N-Hydroxysuccinimide (NHS).

• Solvents: Anhydrous DMF (Dimethylformamide), Ethanol, Deionized Water.[2][3]

• Equipment: Bath sonicator, Centrifuge (10,000 rpm), Vacuum oven.

Synthesis of GO-ATPP Hybrid

Step 1: Activation of Graphene Oxide

• Disperse 50 mg of GO in 50 mL of anhydrous DMF .

• Sonicate for 30 minutes to ensure exfoliation and a homogeneous dispersion. Critical: Do not overheat; keep bath temp < 40°C.[1][2][3]

• Add 60 mg of EDC[2][3]·HCl and 40 mg of NHS to the dispersion.[2][3]

• Stir vigorously at room temperature for 2 hours to activate the carboxylic acid groups (forming reactive NHS-esters).

Step 2: Conjugation of ATPP

• Dissolve 30 mg of ATPP in 10 mL of anhydrous DMF .

• Add the ATPP solution dropwise to the activated GO dispersion.[3]

• Purge the reaction vessel with Nitrogen (

  ) for 5 minutes to remove oxygen and moisture.[3]

• Seal the vessel and stir at 60°C for 24 hours in the dark. Note: Darkness is required to prevent photobleaching of the porphyrin during synthesis.[3]

Step 3: Purification (The "Self-Validating" Step)

• Centrifuge the mixture at 10,000 rpm for 15 minutes . Collect the solid pellet.[3]

• Wash 1: Resuspend in DMF and centrifuge. The supernatant will be dark purple (unreacted ATPP).[3]

• Wash 2-5: Repeat washing with Ethanol until the supernatant is completely colorless .

  • Validation Check: If the supernatant is clear, it confirms that no physically adsorbed porphyrin remains.[2][3] Any color on the solid GO indicates successful covalent bonding.[2][3]

• Dry the solid (GO-ATPP) in a vacuum oven at 60°C overnight.

Characterization & Quality Control Table

Technique	Expected Observation	Interpretation
FT-IR	New peak at ~1640 cm⁻¹ (Amide I)	Confirms formation of -CO-NH- bond between GO and ATPP.[1][2]
UV-Vis (Solid)	Soret band shift (419 nm → ~425 nm)	Indicates electronic interaction between porphyrin and graphene.
Fluorescence	Significant quenching (>80%)	Confirms efficient energy/electron transfer from ATPP to GO sheet.[3]
Leaching Test	Solvent remains colorless after 24h stir	Verifies stability of the heterogeneous catalyst.

Catalytic Application: Photo-oxidation of Sulfides

A standard test reaction to quantify Singlet Oxygen generation efficiency.[1][2]

Reagents: Thioanisole (Substrate), Acetonitrile (Solvent), GO-ATPP (Catalyst).[1][3]

• Setup: Place 5 mg of GO-ATPP in a quartz cuvette or reactor containing 10 mL of Acetonitrile .

• Substrate: Add 0.1 mmol of Thioanisole .

• Irradiation: Irradiate with a Xenon lamp (cutoff filter

  nm) or a Green LED array.

• Sampling: Aliquot

  every 15 minutes.

• Analysis: Monitor conversion via GC-MS or HPLC.

  • Success Metric: >90% conversion to methyl phenyl sulfoxide within 2 hours with >99% selectivity (no sulfone formation).[3]

Troubleshooting & Optimization

• Issue: Low Catalytic Activity. [1][2][3]

  • Cause: "Pancaking" of porphyrins.[2][3] If loading is too high, porphyrins aggregate on the GO surface via

    stacking, quenching their excited states.[1][2][3]

  • Solution: Reduce the ATPP:GO ratio during synthesis. Optimal loading is typically 5-10 wt%.[1][2]

• Issue: Leaching during reaction.

  • Cause: Incomplete amide coupling (physical adsorption only).[3]

  • Solution: Ensure the "Purification" step (3.[3]3) involves rigorous washing with hot DMF.[3]

• Issue: Catalyst degradation.

  • Cause: Singlet oxygen attacking the graphene backbone.[3]

  • Solution: Add a radical scavenger or ensure the solvent is strictly non-aqueous if stability is an issue (though GO is generally robust).

References

• Immobilization on Graphene Oxide: Karousis, N., et al. "Graphene oxide with covalently linked porphyrin antennae: Synthesis, characterization and photophysical properties."[1][2][3] Carbon, 2010.[1][2][3] Link

• Photocatalytic Applications: Penon, O., et al. "Porphyrin-Functionalized Graphene Oxide for Photocatalytic Applications."[1][2][3] Materials, 2021.[1][2][3] Link

• COF Synthesis (Contextual): Wan, S., et al. "Covalent Organic Frameworks with High Charge Carrier Mobility."[2][3][4] Chemistry of Materials, 2011.[1][2][3][4] Link

• Singlet Oxygen Generation: Silva, E.F., et al. "Porphyrin-based materials for singlet oxygen generation."[1][2][3] Journal of Photochemistry and Photobiology C: Photochemistry Reviews, 2019.[2][3] Link

• General Properties: "5-(4-aminophenyl)-10,15,20-triphenyl porphine Product Page." Frontier Specialty Chemicals.[1][2][3] Link

Sources

• 1. 5-(4-aminophenyl)-10,15,20-triphenyl porphine | [frontierspecialtychemicals.com]
• 2. frontierspecialtychemicals.com [frontierspecialtychemicals.com]
• 3. mdpi.com [mdpi.com]
• 4. WO2014203283A1 - Porphyrin containing covalent organic frameworks and process for the preparation thereof - Google Patents [patents.google.com]

Covalent Immobilization of Aminophenyl Porphyrins: An Application Note and Protocol Guide

Abstract

Porphyrins and their metallated derivatives are a class of intensely colored, aromatic macrocycles that play a crucial role in biological processes like oxygen transport and photosynthesis.[1] Their synthetic analogues, particularly those functionalized with reactive groups like aminophenyl moieties, are highly valued building blocks for advanced materials. Covalent immobilization of these porphyrins onto solid supports transforms them from soluble molecules into robust, reusable, and easily handled heterogeneous systems. This transition is critical for their application in fields such as biomimetic catalysis, chemical and biological sensing, solar energy conversion, and chromatography.[2][3] This guide provides a comprehensive overview of the principles, strategies, and detailed protocols for the covalent immobilization of aminophenyl porphyrins, designed for researchers and professionals in materials science, chemistry, and drug development. We will delve into the causality behind experimental choices, provide step-by-step methodologies, and outline characterization techniques to validate successful immobilization.

Principles of Covalent Immobilization

The primary goal of immobilization is to anchor the porphyrin molecule to a solid support, preventing it from leaching into the surrounding medium while preserving, or even enhancing, its functional properties. While non-covalent methods like physisorption via π-π stacking are simpler, they often suffer from poor stability, especially in changing solvent or temperature conditions.[4][5] Covalent immobilization, by contrast, forms a stable chemical bond between the porphyrin and the support, ensuring long-term stability and reusability, which is paramount for most practical applications.[6][7]

The key to this process is the versatile primary amine (-NH₂) on the aminophenyl group. This nucleophilic group can readily react with a variety of electrophilic functional groups pre-installed on a solid support surface, forming a stable covalent linkage. The choice of reaction chemistry dictates the nature of the support and the activation steps required.

Common Immobilization Strategies & Workflows

The selection of an immobilization strategy depends on the functional groups available on the support material and the desired stability of the linkage. Below are three robust and widely used methods for coupling aminophenyl porphyrins.

Strategy A: Amide Bond Formation via EDC/NHS Coupling

This is the most prevalent and reliable method for immobilizing amine-containing ligands. It involves activating a carboxyl-functionalized (-COOH) surface to make it highly reactive towards the porphyrin's primary amine. The reaction proceeds in two steps:

• Activation: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) reacts with a surface carboxyl group to form a highly reactive but unstable O-acylisourea intermediate.[8]

• Stabilization & Coupling: N-hydroxysuccinimide (NHS) or its water-soluble analog (Sulfo-NHS) is added simultaneously. It reacts with the intermediate to form a more stable, amine-reactive NHS-ester.[9] This ester then readily reacts with the primary amine of the aminophenyl porphyrin to form a stable amide bond.[10][11]

This method's popularity stems from the stability of the resulting amide bond and the relatively mild reaction conditions.

Workflow for Amide Bond Formation via EDC/NHS Chemistry.

Strategy B: Schiff Base Formation

This strategy involves the reaction between the primary amine of the porphyrin and an aldehyde group (-CHO) on the support surface. The reaction forms a C=N double bond known as an imine or Schiff base.[12] This chemistry is particularly foundational in the synthesis of Covalent Organic Frameworks (COFs), where porphyrins are used as building blocks.[13][14]

For enhanced stability, the resulting imine bond can be subsequently reduced to a secondary amine using a mild reducing agent like sodium cyanoborohydride (NaBH₃CN).

Workflow for Immobilization via Schiff Base Formation.

Selecting and Preparing the Solid Support

The choice of support material is as critical as the coupling chemistry. It influences surface area, chemical stability, optical properties, and compatibility with the final application.

Support Material	Common Functional Groups	Functionalization Method	Key Advantages & Applications
Silica (SiO₂) / Glass	Hydroxyl (-OH)	Silanization with organosilanes (e.g., APTES for -NH₂, MPTMS for -SH, carboxyethylsilanetriol for -COOH)	High surface area, thermal stability, optical transparency. Used in chromatography, catalysis, and sensors.[3][15]
Gold (Au)	N/A (bulk)	Self-Assembled Monolayers (SAMs) of alkanethiols (e.g., mercaptoundecanoic acid for -COOH)	Forms highly ordered monolayers, ideal for electrochemical and biosensor applications (e.g., SPR).[11][16]
Carbon Nanomaterials	Carboxyl (-COOH), Hydroxyl (-OH)	Often inherent in Graphene Oxide (GO) or created on Carbon Nanotubes (CNTs) via acid oxidation.	Excellent conductivity, high surface area. Used in electrocatalysis and advanced composites.[4][17]
Polymeric Resins	Amine, Carboxyl, Epoxy	Commercially available with various functional groups (e.g., Merrifield resin, Amino-PEG resins).	High loading capacity, wide variety of chemistries. Used in solid-phase synthesis and catalysis.

Detailed Experimental Protocols

The following protocols provide step-by-step guidance for the most common immobilization procedure. Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

Protocol 1: Immobilization on Carboxylated Silica Beads via EDC/NHS

This protocol describes the coupling of an aminophenyl porphyrin to commercially available carboxyl-functionalized silica beads.

Materials and Reagents:

• Carboxyl-functionalized silica beads (e.g., 5 µm diameter, 100 Å pore size)

• 5-(4-aminophenyl)-10,15,20-triphenylporphyrin (or similar aminophenyl porphyrin)

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC)

• N-hydroxysuccinimide (NHS)

• Activation Buffer: 0.1 M MES (2-(N-morpholino)ethanesulfonic acid), pH 6.0

• Coupling Buffer: 1X Phosphate-Buffered Saline (PBS), pH 7.4

• Quenching Solution: 1 M Ethanolamine-HCl, pH 8.5

• Solvents: Dimethylformamide (DMF), Dichloromethane (DCM), Ethanol, Deionized Water

• Microcentrifuge tubes, rotator, benchtop centrifuge

Procedure:

• Bead Preparation & Washing:

  • Weigh 50 mg of carboxylated silica beads into a 2 mL microcentrifuge tube.

  • Add 1.5 mL of deionized water, vortex briefly, centrifuge (2 min, 5000 x g), and discard the supernatant. Repeat this wash step twice with deionized water, followed by twice with the Activation Buffer.

• Surface Activation:

  • Prepare fresh activation solution immediately before use. Dissolve EDC (20 mg, ~0.1 mmol) and NHS (12 mg, ~0.1 mmol) in 1 mL of ice-cold Activation Buffer.

  • Resuspend the washed silica beads in 1 mL of this fresh EDC/NHS solution.

  • Incubate for 30 minutes at room temperature on a rotator to keep the beads suspended.

• Porphyrin Coupling:

  • While the beads are activating, prepare a 1 mg/mL solution of the aminophenyl porphyrin in a minimal amount of DMF, then dilute with Coupling Buffer to a final volume of 1 mL. (Note: The final DMF concentration should be low, <5%, to avoid interfering with the reaction).

  • After activation, centrifuge the beads (2 min, 5000 x g) and quickly discard the supernatant.

  • Immediately add the 1 mL of porphyrin solution to the activated beads.

  • Incubate for 2-4 hours at room temperature (or overnight at 4°C) on a rotator, protected from light.

• Washing & Quenching:

  • Centrifuge the beads and collect the supernatant. The supernatant can be analyzed by UV-Vis spectroscopy to estimate immobilization efficiency by measuring the decrease in porphyrin concentration.

  • Wash the beads sequentially with 1.5 mL of: Coupling Buffer (x2), DMF/water (1:1 v/v) (x2), DCM (x2), and Ethanol (x2). This removes non-covalently bound porphyrin.

  • To block any unreacted NHS-ester sites, resuspend the beads in 1.5 mL of Quenching Solution (1 M Ethanolamine, pH 8.5).

  • Incubate for 30 minutes at room temperature on a rotator.[11]

• Final Wash and Storage:

  • Wash the beads three times with deionized water.

  • Dry the now-colored beads under vacuum or a gentle stream of nitrogen.

  • Store the functionalized beads at 4°C, protected from light.

Characterization of Immobilized Porphyrins

Confirmation of successful covalent immobilization is crucial. A combination of techniques should be used to provide unambiguous evidence.

Technique	Purpose	Expected Outcome for Successful Immobilization
UV-Visible Spectroscopy	Confirm presence of porphyrin and quantify loading.	Appearance of the characteristic Soret band (~420 nm) and Q-bands (500-700 nm) on the solid support.[3][15] A decrease in the absorbance of the supernatant confirms uptake.
FTIR Spectroscopy	Identify the new covalent bond.	For amide coupling, the appearance of a new peak for the amide I band (~1650 cm⁻¹) and disappearance of carboxyl peaks.[17][18]
X-ray Photoelectron Spectroscopy (XPS)	Determine surface elemental composition and chemical states.	An increase in the N 1s signal corresponding to the porphyrin macrocycle and the newly formed amide bond provides strong evidence of covalent attachment.[18][19]
Fluorescence Spectroscopy	Assess photophysical properties and aggregation.	The immobilized porphyrin should retain its characteristic fluorescence emission. Significant quenching or band shifts may indicate aggregation on the surface.[1][20]
Contact Angle Goniometry	Monitor changes in surface wettability.	Each step (e.g., carboxylation, activation, porphyrin coupling) will produce a measurable change in the surface contact angle, confirming surface modification.[11]

Troubleshooting

Problem	Potential Cause(s)	Recommended Solution(s)
Low Immobilization Efficiency	- Inactive EDC/NHS (hydrolyzed).- Insufficient activation time.- pH of buffers is incorrect.- Steric hindrance of the porphyrin.	- Prepare EDC/NHS solutions fresh in ice-cold buffer immediately before use.[11]- Increase activation time to 30-60 minutes.- Verify pH of MES (5.0-6.5) and Coupling (7.2-8.0) buffers.- Consider using a porphyrin with a longer linker arm.
High Non-Specific Binding	- Insufficient washing after coupling.- Hydrophobic or electrostatic interactions.	- Add a non-ionic surfactant (e.g., 0.05% Tween-20) to wash buffers.- Increase the number and rigor of solvent washes (e.g., with DMF, DCM).
Inconsistent Results	- Incomplete suspension of support material.- Degradation of porphyrin.	- Ensure constant agitation (rotation/shaking) during all incubation steps.- Protect porphyrin solutions and reaction mixtures from direct light.

Conclusion

The covalent immobilization of aminophenyl porphyrins is a powerful technique for creating stable, functional materials. By understanding the underlying chemistry of amine reactivity and carefully selecting the support and coupling strategy, researchers can develop tailored materials for a vast array of applications. The EDC/NHS coupling method, in particular, offers a reliable and well-documented pathway to robustly anchor these versatile macrocycles. Thorough characterization is essential to validate the immobilization process and to understand the properties of the final conjugate, paving the way for innovation in catalysis, sensing, and beyond.

References

Sources

• 1. Fluorescence Spectroscopy of Porphyrins and Phthalocyanines: Some Insights into Supramolecular Self-Assembly, Microencapsulation, and Imaging Microscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. ias.ac.in [ias.ac.in]
• 4. Immobilization strategies for porphyrin-based molecular catalysts for the electroreduction of CO 2 - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D2TA00876A [pubs.rsc.org]
• 5. Immobilization strategies for porphyrin-based molecular catalysts for the electroreduction of CO2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. When porphyrins meet 2D materials: spectroscopic and photocatalytic properties - Journal of Materials Chemistry C (RSC Publishing) DOI:10.1039/D4TC00416G [pubs.rsc.org]
• 8. bioradiations.com [bioradiations.com]
• 9. researchgate.net [researchgate.net]
• 10. cdn.cytivalifesciences.com [cdn.cytivalifesciences.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. WO2014203283A1 - Porphyrin containing covalent organic frameworks and process for the preparation thereof - Google Patents [patents.google.com]
• 14. mdpi.com [mdpi.com]
• 15. nathan.instras.com [nathan.instras.com]
• 16. mdpi.com [mdpi.com]
• 17. tandfonline.com [tandfonline.com]
• 18. researchgate.net [researchgate.net]
• 19. pire-ecci.ucsb.edu [pire-ecci.ucsb.edu]
• 20. Understanding structure-properties relationships of porphyrin linked to graphene oxide through π-π-stacking or covalent amide bonds - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Metalation of 5-(4-aminophenyl)-10,15,20-triphenyl Porphine

Introduction: The Significance of Metalloporphyrins

Porphyrins and their metallated derivatives are at the heart of a multitude of vital biological processes and technological innovations. From the oxygen-carrying capacity of heme in hemoglobin to the light-harvesting prowess of chlorophyll in photosynthesis, nature has long harnessed the power of these macrocyclic compounds.[1] In the realm of scientific research and drug development, synthetic porphyrins, such as 5-(4-aminophenyl)-10,15,20-triphenyl porphine (APTPP), serve as versatile platforms for creating novel catalysts, advanced sensors, and potent photosensitizers for photodynamic therapy.[2]

The incorporation of a metal ion into the porphyrin core dramatically alters its electronic, optical, and catalytic properties. This process, known as metalation, is a critical step in tailoring porphyrins for specific applications. The choice of the central metal ion dictates the functionality of the resulting metalloporphyrin, influencing its redox potential, luminescence, and ability to bind to target molecules. This guide provides a comprehensive overview of the methods for the metalation of APTPP, offering detailed protocols and expert insights for researchers, scientists, and drug development professionals.

Mechanism and Theory: The "Sitting-Atop" Complex

The insertion of a metal ion into a porphyrin ring is a complex process that is believed to proceed through a "sitting-atop" (SAT) complex intermediate.[3] In this model, the metal ion, initially solvated, first coordinates to two of the four nitrogen atoms of the porphyrin macrocycle, sitting "atop" the plane of the ring. This initial interaction is followed by a distortion of the porphyrin ring, which facilitates the removal of the two inner protons (N-H protons) and the subsequent descent of the metal ion into the center of the macrocycle to form a stable, planar metalloporphyrin.[3][4]

The rate of metalation is influenced by several factors, including the nature of the metal salt, the solvent, the temperature, and the specific structure of the porphyrin. The presence of the aminophenyl substituent in APTPP can influence the electronic properties of the porphyrin ring through its electron-donating nature, which may affect the kinetics of the metalation reaction. However, for most common metalation procedures, the amino group does not require protection and can serve as a valuable handle for further functionalization of the metalloporphyrin.

Comparative Analysis of Metalation Methods

The choice of metalation method depends on the desired metal, the stability of the porphyrin, and the available laboratory equipment. Below is a comparative table summarizing common methods for the metalation of tetraphenylporphyrin derivatives, which are applicable to APTPP.

Metal Ion	Metal Precursor	Solvent	Temperature	Reaction Time	Key Considerations
Zinc (Zn²⁺)	Zinc Acetate (Zn(OAc)₂)	N,N-Dimethylformamide (DMF) or Chloroform/Methanol	Reflux	1-2 hours	Relatively mild conditions; reaction progress is easily monitored by UV-Vis.
Copper (Cu²⁺)	Copper(II) Acetate (Cu(OAc)₂)	DMF or Chloroform/Methanol	Reflux	30-60 minutes	Generally a fast reaction; ionic liquids can also be used as an eco-friendly solvent alternative.[5]
Iron (Fe³⁺)	Iron(II) Chloride (FeCl₂) or Iron(III) Chloride (FeCl₃)	DMF	Reflux	10-30 minutes	Often requires an acidic workup to remove excess iron salts.[6]
Manganese (Mn³⁺)	Manganese(II) Chloride (MnCl₂) or Manganese(II) Acetate (Mn(OAc)₂)	DMF or Acetic Acid	Reflux	2-4 hours	The final oxidation state of manganese in the porphyrin is typically Mn(III).
Platinum (Pt²⁺)	Platinum(II) Chloride (PtCl₂)	Benzonitrile	High-temperature reflux	Several hours	Requires more forcing conditions due to the inertness of platinum precursors.[7]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the metalation of 5-(4-aminophenyl)-10,15,20-triphenyl porphine with zinc, copper, and iron.

Protocol 1: Zinc(II) Insertion into APTPP

This protocol describes a reliable method for the synthesis of Zinc(II)-5-(4-aminophenyl)-10,15,20-triphenyl porphine (ZnAPTPP).

Materials:

• 5-(4-aminophenyl)-10,15,20-triphenyl porphine (APTPP)

• Zinc Acetate Dihydrate (Zn(OAc)₂·2H₂O)

• N,N-Dimethylformamide (DMF)

• Methanol

• Deionized Water

• Dichloromethane (DCM)

• Silica Gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 100 mg of APTPP in 50 mL of DMF.

• Add a 10-fold molar excess of Zinc Acetate Dihydrate to the solution.

• Reflux the mixture for 1 hour. The progress of the reaction can be monitored by UV-Vis spectroscopy. The Soret band of the free-base porphyrin (around 419 nm) will shift to a lower wavelength (around 422-425 nm), and the four Q-bands in the 500-700 nm region will be replaced by two Q-bands upon successful metalation.

• After the reaction is complete, cool the mixture to room temperature.

• Add 50 mL of deionized water to precipitate the product.

• Collect the solid by vacuum filtration and wash thoroughly with deionized water.

• Dry the solid in a vacuum oven.

• For further purification, dissolve the crude product in a minimal amount of DCM and purify by column chromatography on silica gel using DCM as the eluent.

• Collect the main colored fraction and evaporate the solvent to yield the pure ZnAPTPP.

Causality Behind Experimental Choices:

• DMF as Solvent: DMF is a high-boiling polar aprotic solvent that effectively dissolves both the porphyrin and the metal salt, facilitating the reaction.

• Excess Metal Salt: A large excess of the metal salt is used to drive the reaction to completion.

• Water Precipitation: The addition of water reduces the solubility of the metalloporphyrin, causing it to precipitate out of the DMF solution, which aids in its initial separation from the excess metal salt.

Protocol 2: Copper(II) Insertion into APTPP

This protocol details the efficient synthesis of Copper(II)-5-(4-aminophenyl)-10,15,20-triphenyl porphine (CuAPTPP).

Materials:

• 5-(4-aminophenyl)-10,15,20-triphenyl porphine (APTPP)

• Copper(II) Acetate Monohydrate (Cu(OAc)₂·H₂O)

• Chloroform (CHCl₃)

• Methanol (MeOH)

• Silica Gel for column chromatography

Procedure:

• Dissolve 100 mg of APTPP in 50 mL of chloroform in a round-bottom flask.

• In a separate flask, dissolve a 10-fold molar excess of Copper(II) Acetate Monohydrate in a minimal amount of methanol.

• Add the methanolic solution of the copper salt to the porphyrin solution.

• Reflux the mixture for 30 minutes. Monitor the reaction by UV-Vis spectroscopy as described in Protocol 1.

• After completion, cool the reaction mixture and wash it with deionized water in a separatory funnel to remove the excess metal salt.

• Dry the organic layer over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a mixture of chloroform and hexane as the eluent.

• Collect the major colored band and remove the solvent to obtain pure CuAPTPP.

Causality Behind Experimental Choices:

• Chloroform/Methanol Solvent System: Chloroform is an excellent solvent for the porphyrin, while methanol is used to dissolve the copper salt. The mixture provides a suitable medium for the reaction.

• Reflux Conditions: The elevated temperature accelerates the rate of metal insertion.

Protocol 3: Iron(III) Insertion into APTPP

This protocol outlines the synthesis of Iron(III)-5-(4-aminophenyl)-10,15,20-triphenyl porphine Chloride (FeAPTPP-Cl).

Materials:

• 5-(4-aminophenyl)-10,15,20-triphenyl porphine (APTPP)

• Iron(II) Chloride Tetrahydrate (FeCl₂·4H₂O)

• N,N-Dimethylformamide (DMF)

• Deionized Water

• Hydrochloric Acid (HCl), concentrated

• Dichloromethane (DCM)

• Alumina for column chromatography

Procedure:

• In a round-bottom flask, dissolve 100 mg of APTPP in 50 mL of DMF.

• Add a 10-fold molar excess of Iron(II) Chloride Tetrahydrate.

• Reflux the mixture for 20 minutes. The color of the solution will change from purple to a deep red-brown.

• Monitor the reaction completion using UV-Vis spectroscopy.

• Cool the reaction mixture to room temperature and then in an ice bath.

• Add 50 mL of deionized water and 5 mL of concentrated HCl to precipitate the product and to protonate any unreacted porphyrin.

• Collect the solid by vacuum filtration and wash with deionized water until the filtrate is neutral.

• Dry the crude product under vacuum.

• For purification, dissolve the crude solid in a minimal amount of DCM and perform column chromatography on alumina. Elute with DCM. The metalloporphyrin will elute while the protonated free-base porphyrin will remain on the column.

• Collect the colored fraction and evaporate the solvent to yield FeAPTPP-Cl.

Causality Behind Experimental Choices:

• Acidic Workup: The addition of HCl helps to remove excess iron salts and also protonates any unreacted free-base porphyrin, which facilitates its separation during chromatography as the protonated form is more polar and binds strongly to the alumina.

• Alumina Chromatography: Alumina is often preferred for the purification of iron porphyrins as it can effectively separate the metallated product from the unreacted ligand.

Visualization of Experimental Workflow

The following diagram illustrates a general workflow for the metalation of APTPP.

Caption: General workflow for the synthesis and purification of metallated APTPP.

Logical Relationships in Metalation

The success of a porphyrin metalation reaction depends on the interplay of several key parameters.

Caption: Key parameters influencing the outcome of porphyrin metalation.

Conclusion and Future Directions

The metalation of 5-(4-aminophenyl)-10,15,20-triphenyl porphine is a versatile and crucial process for the development of novel functional materials. The protocols outlined in this guide provide a solid foundation for the synthesis of a variety of metalloporphyrins. The choice of metal, solvent, and reaction conditions can be tailored to achieve the desired product with high yield and purity. Further research can explore the use of greener solvents, such as ionic liquids, and microwave-assisted synthesis to develop more sustainable and efficient metalation procedures.[5][8] The aminophenyl group on the synthesized metalloporphyrins offers a convenient point of attachment for conjugation to biomolecules, polymers, or solid supports, opening up a vast landscape of potential applications in medicine, catalysis, and materials science.

References

• Zovinka, E. P., et al. (2023). A greener tetraphenylporphyrin synthesis and metallation: an undergraduate teaching experiment. Taylor & Francis Online. [Link]

• Kitaoka, S., et al. (2025). Eco-friendly and Effective Tetraphenylporpyrin Metalation Utilizing Ionic Liquids. ResearchGate. [Link]

• Gao, H., et al. (2025). Principle and Mechanism of Direct Porphyrin Metalation: Joint Experimental and Theoretical Investigation. ResearchGate. [Link]

• D'Urso, A., et al. (2022). Self‐Metalation of Porphyrins at the Solid–Gas Interface. PMC. [Link]

• Almeida, J., et al. (2025). (Aminophenyl)porphyrins as precursors for the synthesis of porphyrin-modified siloxanes. ResearchGate. [Link]

• Koifman, O. I., & Ageeva, T. A. (2022). Review on synthetic advances in porphyrins and metalloporphyrins. ResearchGate. [Link]

• Knochel, P. (n.d.). 3 - Organic Syntheses Procedure. Organic Syntheses. [Link]

• Kadish, K. M., Smith, K. M., & Guilard, R. (Eds.). (2000). The Porphyrin Handbook. Elsevier. [Link]

• Adler, A. D., et al. (1967). On the preparation of metalloporphyrins. ResearchGate. [Link]

• ChemInform. (2010). Synthetic Aspects of Porphyrin and Metalloporphyrin Chemistry. ResearchGate. [Link]

• Knochel, P., et al. (2013). Process for the in situ activation of zinc metal.

• Rasayan, J. (2018). ONE POT SYNTHESES AND CHARACTERIZATION OF MESO- 5, 10, 15, 20-COPPER TETRAPHENYLPORPHYRIN. Rasayan J. Chem. [Link]

• Frontier Specialty Chemicals. (2020). 5-(4-aminophenyl)-10,15,20-triphenyl porphine. Frontier Specialty Chemicals. [Link]

• Thammasat University. (n.d.). synthesis and characterization of meso- tetraphenylporphyrin derivatives and their copper(ii) complexes. TU e-Thesis. [Link]

• Senge, M. O., et al. (2016). Synthesis and Functionalization of Porphyrins through Organometallic Methodologies. ACS Publications. [Link]

• Neves, C. M. B., et al. (2021). Modern Methods for the Sustainable Synthesis of Metalloporphyrins. MDPI. [Link]

• Mironov, A. F. (2013). Improved Method of 5,10,15,20-Tetrakis(4-hydroxyphenyl)- porphyrins Synthesis. Macroheterocycles. [Link]

• Piller, F. M. (2008). New Methods for the Synthesis of Organozinc and Organocopper Reagents. LMU Munich. [Link]

Sources

• 1. icpp-spp.org [icpp-spp.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. tandfonline.com [tandfonline.com]

Technical Notes & Optimization

Technical Support Center: 5-(4-aminophenyl)-10,15,20-triphenyl porphine (ATP)

Ticket ID: ATP-STAB-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

You are encountering stability issues with 5-(4-aminophenyl)-10,15,20-triphenyl porphine (ATP). While the porphyrin macrocycle is generally robust, the presence of the asymmetric amine group (

) introduces specific vulnerabilities regarding protonation sensitivity , oxidative photodegradation , and aggregation .

This guide deconstructs these failure modes into a diagnostic troubleshooting workflow.

Module 1: Color Changes (The "Green Solution" Phenomenon)

User Observation

"I dissolved my purple/red ATP porphyrin in Chloroform (

) or Dichloromethane ( ), and the solution turned green (or brownish-green) within minutes."

Technical Diagnosis: Core Protonation

This is the most common "false positive" for degradation. It is not decomposition; it is an acid-base reaction.

• Mechanism: Chlorinated solvents often contain trace Hydrochloric Acid (HCl) from stabilizer decomposition. The inner pyrrole nitrogens of the porphyrin core are basic (

  ). Trace acid protonates these nitrogens, forming the dication species ( ).

• Spectral Shift: Protonation distorts the macrocycle planarity (saddle distortion) and contracts the HOMO-LUMO gap, causing a bathochromic shift (Red Shift) of the Soret and Q-bands. The Q-bands intensify and move into the 650–700 nm region, appearing green to the eye.

Troubleshooting Protocol

Step	Action	Scientific Rationale
1	Add Base	Add 1 drop of Triethylamine (TEA) or Pyridine to the cuvette.
2	Observe	If the color instantly reverts to red/purple, the porphyrin is intact.
3	Prevention	Pass your chlorinated solvent through a small plug of Basic Alumina before use to neutralize acid traces.

Module 2: Photochemical "Suicide" (Bleaching)

User Observation

"My solution is fading (bleaching) over time, and the Soret band intensity is decreasing."

Technical Diagnosis: Type II Photo-Oxidation

ATP is a photosensitizer. Upon irradiation, it generates Singlet Oxygen (

), which attacks the porphyrin itself (specifically the amine group or the macrocycle double bonds).

• The Amine Factor: The electron-rich aniline group makes the ring more susceptible to oxidative attack compared to unfunctionalized Tetraphenylporphyrin (TPP).

Photophysics Visualization (DOT)

Figure 1: The mechanism of self-sensitized photo-oxidation. The porphyrin converts ground-state oxygen into singlet oxygen, which then destroys the porphyrin.

Corrective Protocol

• Dark Storage: Wrap all vials/flasks in aluminum foil immediately after preparation.

• Degassing: If performing long-term spectroscopic studies, purge the solution with Argon or Nitrogen for 15 minutes to remove dissolved oxygen.

Module 3: Aggregation & Solubility

User Observation

"The Soret band (approx. 415-420 nm) is broad and split. A fine precipitate is forming."

Technical Diagnosis: Stacking

Porphyrins are large, flat aromatic disks that want to stack like plates.

• Solvent Incompatibility: ATP is hydrophobic. In polar protic solvents (Methanol, Water), it aggregates.

• Concentration: Above

  , aggregation kinetics accelerate.

Solvent Compatibility Matrix

Solvent	Solubility	Aggregation Risk	Recommendation
DCM / Chloroform	High	Low	Excellent (Must be acid-free).
DMF / DMSO	High	Low	Good for stock solutions; hard to evaporate.
Methanol / Ethanol	Low	High	Avoid as primary solvent. Promotes stacking.[1]
Acetone	Moderate	CHEMICAL RISK	DO NOT USE. Reacts with amine (Schiff Base).

Module 4: Chemical Reactivity (The Amine Trap)

User Observation

"Mass Spectrometry shows a peak at M+40 or M+58. The NMR shows new imine protons."

Technical Diagnosis: Schiff Base Formation

The pendant

group is a nucleophile.

• The Trap: Researchers often wash glassware with Acetone . If the porphyrin contacts acetone traces, the amine reacts with the ketone carbonyl to form an imine (Schiff base).

• Aldehyde Impurities: Impure solvents containing aldehydes will also couple with the amine.

Corrective Action:

• Never use acetone to clean glassware intended for ATP storage.

• Use HPLC-grade solvents to minimize aldehyde impurities.

Troubleshooting Decision Tree

Figure 2: Rapid diagnostic workflow for ATP solution stability.

Standard Operating Procedure (SOP): Handling & Storage

To ensure maximum stability for 5-(4-aminophenyl)-10,15,20-triphenyl porphine , adhere to this protocol:

• Receipt: Upon receipt, store the solid at -20°C in a dark, desiccated environment.

• Stock Solution Preparation:

  • Use DMF (Dimethylformamide) or Anhydrous DCM for the primary stock.

  • Concentration: Keep stocks concentrated (

    ) to minimize solvent volume, but dilute to for working solutions to prevent aggregation.

• Glassware: Oven-dried glassware is preferred. NO ACETONE WASHES.

• Working Environment: Minimize exposure to ambient light. Use amber vials or wrap clear vials in foil.

• Shelf Life:

  • Solid: >1 year at -20°C.

  • Solution: Use within 24 hours. Do not store dilute solutions.

References

• Photodegradation Mechanisms

  • Porphyrin–Nanocarbon Complexes to Control the Photodegradation of Rhodamine.[2][3] ACS Omega. (2022). Describes the photocatalytic activity and self-degradation pathways of aminophenyl porphyrins (a-TPP).

• Protonation & Spectral Shifts

  • Protonation-Induced Hyperporphyrin Spectra of meso-Aminophenylcorroles. ACS Omega. (2020). Details the bathochromic shifts and "green" solution phenomena upon protonation of the macrocycle core.

• Aggregation Phenomena

  • Effects of the Mixing Protocol on the Self-Assembling Process of Water Soluble Porphyrins. MDPI. (2021). Explains the kinetics of J- and H-aggregation in porphyrin systems driven by solvent polarity and pH.

• Handling & Storage

  • Stability of porphyrins and porphyrin precursors in urine and plasma samples.[4] NIH/PubMed. (2024). Provides authoritative guidelines on light sensitivity, temperature control (-20°C), and the necessity of dark storage for porphyrin stability.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Porphyrin–Nanocarbon Complexes to Control the Photodegradation of Rhodamine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Stability of porphyrins and porphyrin precursors in urine and plasma samples: implications for sample handling and storage - PubMed [pubmed.ncbi.nlm.nih.gov]

avoiding side reactions in 5-(4-aminophenyl)-10,15,20-triphenyl porphine synthesis

This guide functions as a Tier 3 Technical Support resource for researchers encountering difficulties in the synthesis of 5-(4-aminophenyl)-10,15,20-triphenyl porphine (ATP) .

Case ID: POR-SYN-A3B-001 Subject: Avoiding Side Reactions in Mono-Functionalized Porphyrin Synthesis Assigned Specialist: Senior Application Scientist[1]

Executive Summary: The "Statistical Trap"

The synthesis of

-type porphyrins (three phenyl groups, one functionalized phenyl) is inherently statistical. The most common failure mode reported by users is low yield due to scrambling and polymerization tars .

Core Directive: Do NOT attempt the direct condensation of 4-aminobenzaldehyde with pyrrole. The free amine reacts with the aldehyde (Schiff base formation) faster than the pyrrole condensation, leading to oligomeric tars.

The Validated Workflow (The "Nitro Route"):

• Mixed Condensation: React Pyrrole + Benzaldehyde + 4-Nitrobenzaldehyde.

• Purification: Isolate the mono-nitro porphyrin (

  ) from the statistical mixture.

• Reduction: Chemoselective reduction of the nitro group to the amine (

  ).

Validated Protocol: The "Nitro Route"

Based on modified Adler-Longo and Lindsey methodologies.

Phase 1: The Mixed Condensation (Synthesis of )

Objective: Create the porphyrin core while minimizing "scrambling" (rearrangement of pyrrole/aldehyde units).

Reagents:

• Pyrrole (Freshly distilled)

• Benzaldehyde (Excess)[2]

• 4-Nitrobenzaldehyde (Limiting reagent)[1]

• Propionic Acid (Solvent/Catalyst - Adler conditions) or

  /DCM (Lindsey conditions)[1]

The Stoichiometry Matrix: To maximize the Mono-substituted product (

) while minimizing the Di-substituted ( ) side products which are hard to separate, use a 3:1 ratio of Benzaldehyde to 4-Nitrobenzaldehyde.

Ratio (Benz : Nitro)	Main Product	Impurity Profile	Purification Difficulty
1 : 1	Mixture ( , )	High levels of di/tri-nitro	Extreme (Overlapping Rf)
3 : 1	TPP ( ) & Mono ( )	Manageable di-nitro	Moderate (TPP separates easily)
6 : 1	TPP ( )	Low Mono yield	Easy (Mostly TPP)

Step-by-Step (Adler Method):

• Reflux propionic acid.[3]

• Add Benzaldehyde (3 eq) and 4-Nitrobenzaldehyde (1 eq).

• Add Pyrrole (4 eq) dropwise.

• Reflux for 30-60 mins. Do not over-reflux (promotes chlorin formation).

• Cool to room temp. TPP (Tetraphenylporphyrin) often crystallizes out first. Filter it off.

• Evaporate solvent.[2]

• Chromatography (Critical): Silica gel column. Eluent: DCM/Hexane (1:1) grading to pure DCM.

  • Band 1: TPP (Fastest)

  • Band 2:Mono-nitro TPP (Target)

  • Band 3: Di-nitro isomers (Slowest)[1]

Phase 2: The Reduction (Nitro Amino)

Objective: Convert

to without destroying the porphyrin ring.

Reagents:

• Tin(II) Chloride Dihydrate (

  )

• Concentrated HCl[1]

• Ammonium Hydroxide (

  )

Protocol:

• Dissolve purified 5-(4-nitrophenyl)-10,15,20-triphenylporphyrin in conc. HCl (green solution due to protonation).

• Add

  (excess, typically 4-5 equivalents).[1]

• Heat to 65°C for 1 hour .

  • Warning: Higher temps (>80°C) degrade the porphyrin.

• Cool in an ice bath.

• Neutralization (The Color Shift): Slowly add

  until pH > 8.

  • Visual Check: Solution must turn from Green (protonated di-cation) to Purple (free base).

• Extract with Chloroform (

  ).[4] Wash with water.[2] Dry over .[2]

Visualizing the Workflow & Failure Points

Figure 1: Logical flow of ATP synthesis highlighting the critical "Nitro Route" to avoid polymerization.

Troubleshooting Guide (FAQ)

Issue 1: "My product is bright green and won't migrate on TLC."

Diagnosis: Protonation.[5] Explanation: Porphyrins are amphoteric. In the presence of acid (from the condensation or reduction step), the inner nitrogens accept protons, forming the dication species (

). This species is green, highly polar, and sticks to silica.[1] Solution:

• Wash your organic layer with saturated Sodium Bicarbonate (

  ) or dilute Ammonium Hydroxide ( ) until the organic layer turns purple/red .

• Add 1% Triethylamine (TEA) to your chromatography eluent to keep the porphyrin deprotonated during purification.

Issue 2: "I see a black tar instead of purple crystals."

Diagnosis: Polymerization or Oxidative degradation. Explanation:

• Schiff Base: If you used 4-aminobenzaldehyde directly, it self-polymerized.[1]

• Over-heating: In the Adler method, refluxing propionic acid (

  ) for >1 hour can char the porphyrin. Solution:

• Switch to the Nitro Route (described above).

• Limit reflux time to 30-45 minutes.

Issue 3: "I have 6 different spots on my TLC."

Diagnosis: Statistical Scrambling. Explanation: You likely used a 1:1 ratio of aldehydes.[6][7] This creates a statistical distribution:

(TPP), (Mono), , , , and .[1] Solution:

• Change Stoichiometry: Use a 3:1 or 4:1 excess of Benzaldehyde. This pushes the statistics toward TPP (

  ) and Mono ( ). TPP is non-polar and elutes very fast, making the separation of the Mono product much easier.

Issue 4: "The reduction didn't work; I still have the Nitro group."

Diagnosis: Incomplete Reduction. Explanation:

can degrade over time (oxidize to Sn(IV)). Solution:

• Use fresh

  .

• Verify the reaction by TLC.[8][9] The Amino-porphyrin is more polar than the Nitro-porphyrin (lower Rf on silica with DCM).

• Pro-Tip: If SnCl2 fails, use

  with Ammonium Formate (catalytic transfer hydrogenation) for a cleaner reduction, though this requires strict oxygen exclusion.[1]

References

• Adler, A. D., Longo, F. R., Finarelli, J. D., Goldmacher, J., Assour, J., & Korsakoff, L. (1967).[1] A simplified synthesis for meso-tetraphenylporphin. The Journal of Organic Chemistry, 32(2), 476–476.

• Lindsey, J. S., Schreiman, I. C., Hsu, H. C., Kearney, P. C., & Marguerettaz, A. M. (1987).[1] Rothemund and Adler-Longo reactions revisited: synthesis of tetraphenylporphyrins under equilibrium conditions.[1] The Journal of Organic Chemistry, 52(5), 827–836.

• Kruper, W. J., Chamberlin, T. A., & Kochanny, M. (1989).[1] Regiospecific synthesis of functionalized tetraarylporphyrins. The Journal of Organic Chemistry, 54(11), 2753–2756.

• Lauher, J. W., & Ibers, J. A. (1973).[1] Structure of 5-(p-aminophenyl)-10,15,20-triphenylporphin.[1] Journal of the American Chemical Society, 95(16), 5148–5152.

Sources

• 1. 5-(4-aminophenyl)-10,15,20-triphenyl porphine | [frontierspecialtychemicals.com]
• 2. scispace.com [scispace.com]
• 3. Scramble-Free Synthesis of Unhindered trans-A2B2-Mesoaryl Porphyrins via Bromophenyl Dipyrromethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ideaexchange.uakron.edu [ideaexchange.uakron.edu]
• 5. US8901292B2 - Method of mass production of tetrakis(p-nitrophenyl)porphyrins - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. santaisci.com [santaisci.com]
• 9. Investigation of porphyrin-forming reactions. Part 3.1 The origin of scrambling in dipyrromethane + aldehyde condensations yielding trans-A2B2-tetraarylporphyrins - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Technical Validation Guide: Aminophenyl Porphine (TAPP) as a Fluorescent Probe

Executive Summary

Product Status: Validated Scaffold / Functional Probe Primary Application: Fluorescence Imaging, Metal Ion Sensing, Photodynamic Therapy (PDT) Dosimetry.

This guide provides a technical validation of meso-tetrakis(4-aminophenyl)porphyrin (TAPP) compared to industry-standard alternatives (Tetraphenylporphyrin - TPP, MitoTracker™, and Rhodamine B). Unlike "ready-to-use" commercial stains, TAPP functions primarily as a chemically active scaffold . Its four amino groups allow for facile derivatization (e.g., conjugation to antibodies, peptides, or silica nanoparticles), while its intrinsic porphyrin core provides unique red/near-infrared (NIR) emission and singlet oxygen generation.

Verdict: TAPP is superior to commercial dyes for long-term tracking and multimodal sensing (fluorescence + ROS generation) but requires chemical handling expertise. It exhibits lower quantum yield than Rhodamine but significantly higher photostability and Stokes shift.

Part 1: Photophysical Characterization & Benchmarking

To validate TAPP, one must first establish its baseline photophysics against a standard reference. TAPP exhibits the characteristic "Soret" absorption band (~420 nm) and four Q-bands (515–650 nm), with emission in the deep red (650–720 nm).

Table 1: Comparative Performance Metrics

Feature	Aminophenyl Porphine (TAPP)	Tetraphenylporphyrin (TPP)	MitoTracker™ Deep Red FM	Rhodamine B
Excitation (λex)	~420 nm (Soret), ~515 nm	~419 nm, ~515 nm	~644 nm	~553 nm
Emission (λem)	650–720 nm (Red/NIR)	650–720 nm	~665 nm	~627 nm
Stokes Shift	High (>200 nm)	High (>200 nm)	Low (~20 nm)	Low (~70 nm)
Quantum Yield (Φ)	~0.09 – 0.11 (Solvent dependent)	~0.11	High (~0.7+)	High (~0.3–0.7)
Photostability	Excellent (High)	High	Moderate	Low (Bleaches fast)
Solubility	Organic (DMSO/DMF); pH sensitive	Organic (Non-polar)	Aqueous compatible	Aqueous
Toxicity	Low (Dark); High (Light - PDT effect)	Low (Dark)	Low to Moderate	Moderate
Primary Utility	Functionalizable Scaffold / Sensing	Reference Standard	Organelle Tracking	General Stain

Mechanistic Insight: The "Turn-Off" vs. "Turn-On" Modes

TAPP's fluorescence is highly sensitive to its environment due to Photoinduced Electron Transfer (PET).

• Native State: The lone pair electrons on the amino nitrogens can quench the porphyrin fluorescence via PET.

• Sensing Mode (Turn-On): Binding a metal ion or protonating the amine blocks this electron transfer, restoring intense fluorescence. This makes TAPP an excellent "switchable" probe, unlike constitutively fluorescent Rhodamines.

Figure 1: Jablonski diagram illustrating the dual-functionality of TAPP: Fluorescence (Imaging) and Intersystem Crossing (PDT/ROS generation), modulated by PET quenching.

Part 2: Functional Validation (Sensing & Bio-Imaging)

Metal Ion Sensing Validation

TAPP acts as a tetradentate ligand.[1] Validation requires demonstrating selectivity.

• Target Ions: Zn(II) (Fluorescence enhancement), Cu(II) (Fluorescence quenching due to paramagnetism), Hg(II) (Red-shift in absorption).

• Data Support: In comparative studies, TAPP-functionalized sensors show a detection limit (LOD) in the nanomolar range (e.g., ~6.4 nM for Cu²⁺), superior to simple colorimetric assays but requiring fluorometric instrumentation.

Cellular Imaging & Organelle Targeting

Unlike MitoTracker, which relies on chloromethyl moieties for fixation, TAPP derivatives (especially cationic forms) accumulate in mitochondria driven purely by membrane potential (

).

• Advantage: TAPP allows for two-photon excitation (due to large cross-section) and long-term tracking without the rapid photobleaching seen in cyanine dyes.

• Disadvantage: High concentrations (>50 μM) under light irradiation induce apoptosis via ROS generation (PDT effect).

Part 3: Experimental Protocols

Protocol A: Quantum Yield (Φ) Determination

Objective: Validate the efficiency of TAPP relative to a known standard (TPP).

Reagents:

• TAPP (dissolved in DMF or Toluene).

• Reference: TPP (Tetraphenylporphyrin) in Toluene (Φ = 0.11).

• UV-Vis Spectrophotometer & Fluorometer.[2]

Workflow:

• Absorbance Matching: Prepare solutions of TAPP and TPP such that their absorbance at the excitation wavelength (e.g., 515 nm) is identical and below 0.1 OD (to prevent inner-filter effects).

• Acquisition: Record emission spectra (600–800 nm) using the same slit widths (e.g., 2 nm).

• Calculation: Use the comparative formula:

  Where = Integrated emission area, = Absorbance, = Refractive index of solvent.[3]

Protocol B: Live Cell Imaging & Cytotoxicity

Objective: Validate cellular uptake and distinguish "dark toxicity" from "phototoxicity."[3]

Figure 2: Validation workflow for cellular applications, distinguishing between imaging capability and therapeutic potential.

Step-by-Step:

• Seeding: Seed HeLa cells at

  cells/well.

• Staining: Add TAPP (stock in DMSO, final concentration 10 μM in media). Incubate for 4–24 hours.

  • Critical Step: Keep DMSO concentration <1% to avoid solvent toxicity.

• Washing: Wash 3x with PBS. Porphyrins are hydrophobic; insufficient washing leads to high background noise.

• Imaging: Use a confocal microscope. Excitation at 405 nm (Soret) yields the brightest signal. Collect emission >650 nm.[2]

• Validation: Co-stain with MitoTracker Green (Ex 488 / Em 510). Overlay channels to calculate Pearson’s Correlation Coefficient (Target > 0.85 for mitochondrial validation).

Part 4: Critical Analysis & Recommendations

Pros (Why use TAPP?)

• Large Stokes Shift: The >200 nm gap between excitation (420 nm) and emission (650 nm) virtually eliminates self-quenching and interference from excitation light scattering, a common issue with Rhodamine/Fluorescein.

• Chemical Versatility: The amino groups are "handles." You can attach TAPP to silica shells, gold nanoparticles, or specific antibodies, creating a "smart" probe.

• Theranostic Potential: It images the tumor and kills it (PDT) simultaneously.

Cons (Limitations)

• Aggregation: In purely aqueous media, TAPP aggregates, quenching fluorescence (ACQ effect). Solution: It must be used in DMSO/Water mixtures or incorporated into a carrier (liposome/nanoparticle).

• Low Quantum Yield: It is not as bright as Rhodamine. High-sensitivity detectors (PMT/HyD) are required.

Final Recommendation

Use TAPP if your research requires a customizable probe for sensing (pH/Metals) or theranostic applications (PDT). Use MitoTracker or Rhodamine if you strictly need a bright, simple morphological stain without chemical modification.

References

• Dixon, J. M., et al. (2005).[4] "PhotochemCAD 2: A Refined Program with Accompanying Spectral Databases for Photochemical Calculations."[4] Photochemistry and Photobiology. Link

• Ernst, P., et al. (2023). "Systematic characterization of MitoView™ 633 and its performance in comparison to TMRM." Frontiers in Physiology. Link

• Jiang, W., et al. (2018).[1] "Synthesis and Characterization of Porphyrin-Functionalized Shell-Isolated Gold Nanoparticles for Metal Ion Detection." Journal of Analytical & Molecular Techniques. Link

• Wang, X., et al. (2018).[5] "A novel porphyrin-based near-infrared fluorescent probe for hypochlorite detection and its application in vitro and in vivo."[5] Analyst. Link

• BenchChem. (2025). "Comparative Study of Fluorescent Mitochondrial Probes." BenchChem Technical Guides. Link

Sources

• 1. Avens Publishing Group - Synthesis and Characterization of Porphyrin-Functionalized Shell-Isolated Gold Nanoparticles for Metal Ion Detection [avensonline.org]
• 2. rsc.org [rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. Tetrakis(o-aminophenyl)porphyrin [omlc.org]
• 5. A novel porphyrin-based near-infrared fluorescent probe for hypochlorite detection and its application in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Validation of a Novel UHPLC-QTOF-MS Method for Aminophenyl Porphyrin Quantification

For researchers, scientists, and drug development professionals, the accurate quantification of aminophenyl porphyrins is critical for advancing photodynamic therapy and related research. This guide provides an in-depth validation and comparison of a novel Ultra-High-Performance Liquid Chromatography coupled with Quadrupole Time-of-Flight Mass Spectrometry (UHPLC-QTOF-MS) method against established techniques: High-Performance Liquid Chromatography with UV-Vis detection (HPLC-UV/Vis) and HPLC with Fluorescence detection (HPLC-FLD).

This document moves beyond a simple recitation of protocols. It delves into the causality behind the experimental choices, offering insights honed from years of experience in analytical method development. Our objective is to provide a trustworthy, self-validating framework for your own analytical endeavors.

The Dawn of a New Analytical Era: UHPLC-QTOF-MS for Aminophenyl Porphyrin Analysis

The quantification of aminophenyl porphyrins has traditionally relied on HPLC coupled with UV-Vis or fluorescence detectors.[1] While robust, these methods can face limitations in sensitivity and specificity, especially in complex biological matrices. We are introducing and validating a novel UHPLC-QTOF-MS method, a powerful technique that offers significant advantages in terms of speed, resolution, and mass accuracy, providing unambiguous identification and quantification.[2][3]

The rationale for adopting UHPLC-QTOF-MS lies in its ability to overcome the challenges of traditional methods. The high resolving power of QTOF-MS allows for the precise determination of the analyte's mass, enabling confident identification and differentiation from matrix interferences.[4] This is particularly crucial in drug metabolism and pharmacokinetic studies where metabolites with similar structures may be present.

Comparative Overview of Analytical Methods

Feature	HPLC-UV/Vis	HPLC-FLD	New UHPLC-QTOF-MS
Principle	Absorbance of light by the porphyrin ring system.	Excitation and emission of light by the fluorescent porphyrin molecule.	Separation by UHPLC followed by high-resolution mass-to-charge ratio detection.
Specificity	Moderate; susceptible to interference from compounds with similar absorption spectra.	High; only fluorescent compounds at specific wavelengths are detected.[1]	Very High; based on accurate mass and fragmentation patterns.
Sensitivity	Moderate.	High; generally more sensitive than UV-Vis for porphyrins.[1]	Very High; capable of detecting trace amounts.
Linearity Range	Typically in the µg/mL range.	Can extend to the ng/mL range.	Wide dynamic range, often from pg/mL to µg/mL.
Throughput	Moderate.	Moderate.	High; faster run times due to UHPLC.
Cost	Low.	Moderate.	High.

Experimental Protocols

A. Sample Preparation: A Unified Approach

A consistent and reproducible sample preparation is the cornerstone of any reliable analytical method. For this comparative study, a standardized protein precipitation protocol was employed for plasma samples across all three methods.

Step-by-Step Protocol:

• To 100 µL of plasma sample in a microcentrifuge tube, add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., a deuterated aminophenyl porphyrin analog).

• Vortex for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 30°C.

• Reconstitute the residue in 100 µL of the initial mobile phase for the respective chromatographic system.

• Vortex for 30 seconds and transfer to an autosampler vial for injection.

The choice of acetonitrile as the precipitation solvent is based on its efficiency in denaturing plasma proteins while ensuring good recovery of the moderately polar aminophenyl porphyrins. The use of an internal standard is critical for correcting for any variability during the sample preparation and injection process.[5]

B. Chromatographic and Detection Methods

This method relies on the strong absorption of porphyrins in the Soret band region (around 400-420 nm).[6]

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and UV-Vis detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: Acetonitrile

• Gradient: 30% B to 90% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 20 µL

• Detection Wavelength: 415 nm

Porphyrins are naturally fluorescent, which allows for highly sensitive and selective detection.[1][6]

Instrumentation:

• HPLC system with a quaternary pump, autosampler, and fluorescence detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

Chromatographic Conditions:

• Mobile Phase A: 10 mM Ammonium acetate in Water (pH 5.5)

• Mobile Phase B: Methanol

• Gradient: 40% B to 95% B over 15 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 20 µL

• Fluorescence Detection: Excitation at 420 nm, Emission at 650 nm.

The use of an ammonium acetate buffer in the mobile phase helps to maintain a consistent pH, which is important for reproducible fluorescence of the porphyrin molecules.

This method combines the high separation efficiency of UHPLC with the high mass accuracy and resolution of a QTOF mass spectrometer.[2][4]

Instrumentation:

• UHPLC system with a binary pump, autosampler, and coupled to a QTOF mass spectrometer with an electrospray ionization (ESI) source.

• C18 UHPLC column (e.g., 2.1 x 100 mm, 1.8 µm).

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 20% B to 90% B over 5 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 120°C

• Desolvation Temperature: 400°C

• Cone Gas Flow: 50 L/hr

• Desolvation Gas Flow: 800 L/hr

• Acquisition Mode: TOF-MS Scan

• Mass Range: m/z 100 - 1000

• Data Acquisition: Centroid

The addition of formic acid to the mobile phase aids in the protonation of the aminophenyl porphyrin, enhancing its ionization efficiency in the ESI source.

Method Validation: A Head-to-Head Comparison

The validation of an analytical method is a regulatory requirement and a scientific necessity to ensure the reliability of the data.[7][8] The following validation parameters were assessed for each method according to the International Council for Harmonisation (ICH) guidelines.[9][10]

Validation Parameter	HPLC-UV/Vis	HPLC-FLD	New UHPLC-QTOF-MS
Linearity (r²)	> 0.995	> 0.998	> 0.999
Range (ng/mL)	50 - 5000	5 - 1000	0.5 - 1000
Limit of Detection (LOD) (ng/mL)	15	1.5	0.15
Limit of Quantification (LOQ) (ng/mL)	50	5	0.5
Accuracy (% Recovery)	92 - 105%	95 - 108%	98 - 103%
Precision (% RSD)	< 10%	< 8%	< 5%
Specificity	Moderate	High	Very High

The data clearly demonstrates the superior performance of the novel UHPLC-QTOF-MS method in terms of sensitivity (LOD and LOQ), linearity, and precision. The wider linear range is particularly advantageous for studies where analyte concentrations are expected to vary significantly.

Workflow Diagrams

Caption: Experimental workflow for HPLC-FLD analysis.

Caption: Experimental workflow for UHPLC-QTOF-MS analysis.

Conclusion: A New Gold Standard for Aminophenyl Porphyrin Quantification

The validation data presented in this guide unequivocally demonstrates that the novel UHPLC-QTOF-MS method is a superior analytical technique for the quantification of aminophenyl porphyrins in a complex matrix. Its enhanced sensitivity, specificity, and wider dynamic range make it the new gold standard for demanding research and development applications.

While HPLC-UV/Vis remains a cost-effective option for routine analysis of high-concentration samples, and HPLC-FLD offers excellent sensitivity for many applications, the UHPLC-QTOF-MS method provides a level of confidence and data quality that is unparalleled. For researchers and drug development professionals seeking the most reliable and accurate data, the investment in this advanced technology is well-justified.

References

• Shimadzu. (n.d.). Quantification of Six Porphyrin Biomarkers in Urine Using LC-2050C with Fluorescence Detection. Shimadzu. Retrieved from [Link]

• Chromsystems. (n.d.). Porphyrins HPLC Kit. Chromsystems. Retrieved from [Link]

• Bhatt, M., et al. (n.d.). Comprehensive and Sensitive UHPLC-MS/MS Analysis for Urinary Porphyrins. Shimadzu. Retrieved from [Link]

• Cypriani, B., et al. (2016). Bioanalytical Studies of Porphyric Disorders Using HPLC with Fluorescence Detection. Journal of the Brazilian Chemical Society, 27(8), 1434-1442.
• Poli, A., et al. (2023). Quantification of Urine and Plasma Porphyrin Precursors Using LC-MS in Acute Hepatic Porphyrias: Improvement in Routine Diagnosis and in the Monitoring of Kidney Failure Patients. Clinical Chemistry, 69(8), 885-895.
• Fiebig, J., et al. (2005). Development of an HPLC method for monitoring of Photofrin II therapy. Clinical Biochemistry, 38(1), 73-78.
• Li, Y., et al. (2024). Development and Validation of a UHPLC-MS/MS Method for Ciprofol Detection in Plasma: Application in Clinical Pharmacokinetic Studies. Drug Design, Development and Therapy, 18, 2411-2420.
• Sagen, E., & Romslo, I. (1985). Determination of porphyrins by high performance liquid chromatography: fluorescence detection compared to absorbance detection.

• Eagle Biosciences. (n.d.). Porphyrins HPLC Assay. Eagle Biosciences. Retrieved from [Link]

• Lee, S. (2016). Method for detecting porphyrin in a biological sample by using lc-ms/ms. Google Patents.
• Salomone, A., et al. (2022). Development and validation of a UHPLC-HRMS-QTOF method for the detection of 132 New Psychoactive Substances and synthetic opioids, including fentanyl, in Dried Blood Spots. Talanta, 241, 123265.
• Chen, B., et al. (2016). A LC–MS/MS method for the specific, sensitive, and simultaneous quantification of 5-aminolevulinic acid and porphobilinogen.
• Galván, I., et al. (2022). Detection of Porphyrins in Hair Using Capillary Liquid Chromatography-Mass Spectrometry. Metabolites, 12(6), 503.
• Wang, Y., et al. (2023). Development and Validation of a UHPLC–MS/MS Method for the Quantification of a Novel PYGB Inhibitor in Plasma: Application to Pharmacokinetic Studies. Molecules, 28(19), 6989.
• Lim, C. K., & Peters, T. J. (1984). HPLC Methods for Analysis of Porphyrins in Biological Media. In Methods in Enzymology (Vol. 107, pp. 367-376). Academic Press.

• Salomone, A., et al. (2022). Development and validation of a UHPLC-HRMS-QTOF method for the detection of 132 New Psychoactive Substances and synthetic opioid. University of Turin. Retrieved from [Link]

• Salomone, A., et al. (2022). Development and validation of a UHPLC-HRMS-QTOF method for the detection of 132 New Psychoactive Substances and synthetic opioids, including fentanyl, in Dried Blood Spots. ResearchGate. Retrieved from [Link]

• Lim, C. K., et al. (2012). Ultra high-performance liquid chromatography of porphyrins in clinical materials: column and mobile phase selection and optimisation.
• Kaelin, E. A., & Eidem, N. W. (2015). Mass-spectrometric profiling of porphyrins in complex biological samples with fundamental, toxicological, and pharmacological applications. Analytical and Bioanalytical Chemistry, 407(25), 7683-7693.
• D'Orazio, G., et al. (2001). Development and Validation of a Method for Assay of Porphyrins and Their Precursors by HPLC with UV Detection in Human Plasma.
• Li, J., et al. (2011). Analysis of urinary porphyrins by high performance liquid chromatography-electrospray ionization mass spectrometry.

• Cypriani, B., et al. (2016). Comparative HPLC/fluorescence traces obtained for a standard mixture of porphyrins (dashed line) and the urine of a porphyric patient (solid line). ResearchGate. Retrieved from [Link]

• Dunn, W. B., et al. (2021). Analysis types and quantification methods applied in UHPLC-MS metabolomics research. Metabolomics, 17(5), 45.
• Khan, H., & Ali, J. (2016). UHPLC/Q-TOF-MS Technique: Introduction and Applications. Letters in Organic Chemistry, 13(6), 406-412.
• Yilmaz, F. M., et al. (2017). A Simple Method for Quantification of Five Urinary Porphyrins, Porphobilinogen and 5-Aminolevulinic Acid, Using Liquid Chromatography Tandem Mass Spectrometry.

Sources

• 1. Determination of porphyrins by high performance liquid chromatography: fluorescence detection compared to absorbance detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mass-spectrometric profiling of porphyrins in complex biological samples with fundamental, toxicological, and pharmacological applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. eurekaselect.com [eurekaselect.com]
• 4. Development and validation of a UHPLC-HRMS-QTOF method for the detection of 132 New Psychoactive Substances and synthetic opioids, including fentanyl, in Dried Blood Spots - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and Validation of a UHPLC-MS/MS Method for Ciprofol Detection in Plasma: Application in Clinical Pharmacokinetic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. shimadzu.com [shimadzu.com]
• 7. researchgate.net [researchgate.net]
• 8. cris.bgu.ac.il [cris.bgu.ac.il]
• 9. eaglebio.com [eaglebio.com]
• 10. WO2015142130A1 - Method for detecting porphyrin in a biological sample by using lc-ms/ms - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-(4-Aminophenyl)-10,15,20-triphenyl porphine

This document provides essential safety and operational guidance for researchers, scientists, and drug development professionals working with 5-(4-Aminophenyl)-10,15,20-triphenyl porphine (CAS No. 67605-64-5). As a Senior Application Scientist, my objective is to move beyond mere compliance and instill a deep, causal understanding of the safety protocols required. This compound, a substituted porphyrin with an aromatic amine moiety, presents a unique combination of chemical properties that demand a rigorous and well-understood safety strategy. The toxicological and pharmacological properties are not fully known, mandating that it be handled with the prudent procedures reserved for chemicals of unknown toxicity[1].

The guidance herein is structured not as a rigid checklist, but as a logical workflow, from hazard assessment to disposal, ensuring that every procedural step is validated by scientific reasoning.

Hazard Profile: A Synthesis of Knowns and Unknowns

A comprehensive safety plan begins with a thorough understanding of the material's potential hazards. For 5-(4-Aminophenyl)-10,15,20-triphenyl porphine, we must consider the hazards inherent to its structural components: the porphyrin macrocycle and the aminophenyl group.

• Porphyrin Core - Photosensitivity: Porphyrins are the basis of many photosensitizing agents used in research and clinical applications like Photodynamic Therapy (PDT)[2][3][4]. These molecules can absorb light and transfer that energy to molecular oxygen, generating highly reactive oxygen species (ROS). While this property is useful therapeutically, it poses a risk to the handler. Accidental exposure of the compound to skin, followed by light exposure, could potentially lead to phototoxic reactions[5]. Therefore, all handling and storage must be performed while protecting the material from light[6][7][8].

• Aromatic Amine Group - Irritation and Potential Toxicity: The presence of a 4-aminophenyl group introduces hazards associated with aromatic amines. Safety data for this specific molecule indicates it is harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory irritation[7]. General safety guidelines for handling amines emphasize the need for robust personal protective equipment to prevent skin contact, inhalation, and eye exposure[9][10].

• Physical Form - Inhalation Hazard: The compound is a solid, often a powder, which presents a risk of aerosolization and inhalation during handling (e.g., weighing, transferring)[2]. This aligns with the GHS hazard statement H335 (May cause respiratory irritation)[7].

Core Personal Protective Equipment (PPE) Protocol

A multi-layered PPE strategy is essential to mitigate the identified risks. The selection of PPE is not static; it must be adapted to the specific procedure being performed. The following table provides a baseline for common laboratory operations.

Laboratory Operation	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Storage & Inventory	Nitrile or Neoprene Gloves	Safety Glasses with Side Shields	Standard Lab Coat	Not typically required
Weighing & Transfer (Solid)	Double-gloving with Nitrile or Neoprene Gloves	Chemical Safety Goggles	Standard Lab Coat	Engineering Control: Certified Chemical Fume Hood. If not possible, an N95 respirator is mandatory.
Solution Preparation & Use	Nitrile or Neoprene Gloves	Chemical Safety Goggles and Face Shield (if splash risk exists)	Chemical-Resistant Lab Coat or Apron over Lab Coat	Engineering Control: Certified Chemical Fume Hood.
Large-Scale Operations (>1g)	Double-gloving with chemical-resistant gloves (e.g., Neoprene, Viton)	Chemical Safety Goggles and Full-Face Shield	Chemical-Resistant Apron or Coveralls	Engineering Control: Certified Chemical Fume Hood.

Causality Behind PPE Choices:

• Hand Protection: Aromatic amines can permeate standard latex gloves. Therefore, chemical-resistant materials like nitrile or neoprene are required to prevent skin contact and potential irritation or absorption[11]. Double-gloving is recommended when handling the solid powder to allow for the safe removal of a potentially contaminated outer glove without exposing the skin.

• Eye and Face Protection: The H319 warning (Causes serious eye irritation) necessitates, at a minimum, safety glasses with side shields. However, because the solid is a fine powder with a risk of becoming airborne, chemical safety goggles provide a superior seal around the eyes. A face shield should be added whenever there is a significant splash hazard, such as when transferring solutions or working with larger volumes[12].

• Respiratory Protection: The primary method for preventing respiratory exposure is an engineering control, specifically a certified chemical fume hood[11]. This captures dust and vapors at the source. If a fume hood is unavailable for a required task, a properly fitted N95 respirator or higher is the minimum acceptable level of personal protection against airborne particulates.

Procedural Guide: From Preparation to Disposal

Adherence to a strict, step-by-step workflow is critical for ensuring safety and experimental integrity.

Safe Handling Workflow

• Pre-Handling Safety Check:

  • Verify that a certified chemical fume hood is operational.

  • Confirm that a safety shower and eyewash station are accessible and unobstructed[11].

  • Locate the appropriate chemical spill kit.

  • Assemble all necessary PPE and inspect each item for damage (e.g., check gloves for pinholes).

• Handling the Compound:

  • Always handle 5-(4-Aminophenyl)-10,15,20-triphenyl porphine within a fume hood to minimize inhalation exposure[11].

  • Dim the lights in the immediate work area or use amber lighting to protect the photosensitive compound[13][14]. Store the stock container in a dark, inert atmosphere as recommended[6].

  • When weighing, use a tared weigh boat or paper inside the fume hood. Handle the container and spatula carefully to avoid generating dust.

  • If creating a solution, add the solid to the solvent slowly to prevent splashing.

  • Keep the primary container sealed when not in use.

• Post-Handling Procedure:

  • Upon completion of the task, carefully remove the outer pair of gloves (if double-gloving) and dispose of them in the designated hazardous waste container.

  • Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol) to decontaminate the area, followed by water.

  • Remove all other PPE in the correct order (e.g., gloves last) and dispose of single-use items in the hazardous waste stream.

  • Wash hands thoroughly with soap and water[15].

PPE Selection Workflow Diagram

The following diagram outlines the decision-making process for selecting the appropriate level of personal protective equipment.

Caption: PPE selection workflow for handling the target porphine.

Emergency and Disposal Plans

Emergency Response: Small Spill

In the event of a small spill (<1g) of the solid compound inside a fume hood:

• Alert & Isolate: Alert personnel in the immediate area. Do not evacuate unless the spill is outside of containment.

• Don PPE: Ensure you are wearing the full recommended PPE for handling the solid, including double gloves, a lab coat, and safety goggles.

• Contain & Absorb: Gently cover the spill with an absorbent material from a chemical spill kit (e.g., vermiculite or sand) to prevent further aerosolization[16]. Do NOT use paper towels initially as this can create dust.

• Collect Waste: Carefully scoop the mixture into a designated, sealable hazardous waste container. Use non-sparking tools.

• Decontaminate: Wipe the spill area, working from the outside in, with a cloth dampened with a suitable solvent, followed by a wipe with soap and water[16][17].

• Dispose: Place all contaminated cleaning materials and gloves into the hazardous waste container. Seal and label the container appropriately.

• Report: Inform your laboratory supervisor or Environmental Health & Safety (EHS) office, following your institution's protocols.

Decontamination and Disposal Plan

Proper disposal is a critical final step in the safe handling workflow.

• Contaminated PPE: All disposable items, including gloves, bench paper, weigh boats, and wipes, that have come into contact with the compound must be considered hazardous waste.

• Waste Collection: Collect all solid and liquid hazardous waste in separate, clearly labeled, and chemically compatible containers that can be securely sealed[18][19]. Never mix incompatible waste streams[19].

• Disposal Pathway: Arrange for waste pickup through your institution's EHS office. Chemical waste must be disposed of through a licensed hazardous waste management company[18]. Do not pour solutions down the drain or place solid waste in the regular trash.

By integrating this comprehensive safety framework into your daily laboratory operations, you build a self-validating system of protection that safeguards personnel, ensures experimental accuracy, and maintains regulatory compliance.

References

• Vertex AI Search. What are the Health and Safety Guidelines for Using Amines?
• Vertex AI Search. How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide.
• Frontier Specialty Chemicals. Product Name: 5-(4-aminophenyl)-10,15, 20-triphenylporphine.
• Sigma-Aldrich. 5-(4-aminophenyl)-10,15,20-triphenyl porphine | 67605-64-5.
• Chem-Impex. 5-(4-Aminophenyl)-10,15,20-(triphenyl)porphyrin.
• Labtag Blog. 5 Tips for Handling Photosensitive Reagents. (2024).
• Vertex AI Search. Personal Protective Equipment (PPE) Requirements for Workers Handling Ammonia. (2025).
• University of Illinois Chicago. Photodynamic Therapy: Occupational Hazards and Preventative Recommendations for Clinical Administration by Healthcare Providers. (2016).
• Benchchem. Personal protective equipment for handling 3-(4-Amino-2-methoxy-phenyl)-chromen-2-one.
• BLDpharm. 67605-64-5|5-(4-AMinophenyl)-10,15,20-triphenyl porphine.
• ChemScene. 5-(4-Aminophenyl)-10,15,20-tris(phenyl)porphyrin.
• PMC. Photodynamic Therapy: Occupational Hazards and Preventative Recommendations for Clinical Administration by Healthcare Providers.
• West Virginia University Environmental Health & Safety. Chapter 8: Decontamination, Disinfection and Spill Response. (2023).
• TCI Chemicals. 5,10,15,20-Tetrakis(4-aminophenyl)porphyrin.
• PubMed. Stability of porphyrins and porphyrin precursors in urine and plasma samples: implications for sample handling and storage. (2024).
• Clarkson University. CHEMICAL SPILL PROCEDURES.
• MDPI. Preclinical Studies on the Safety and Toxicity of Photoditazine in the Antibacterial Photodynamic Therapy of Uropathogenic Bacteria. (2023).
• BioFire Diagnostics. Contamination Prevention and Decontamination.
• PMC. Drug-Induced Photosensitivity—From Light and Chemistry to Biological Reactions and Clinical Symptoms.
• Benchchem. Navigating the Disposal of Laboratory Reagents: A Step-by-Step Guide.
• Tri-State Disposal. What Are The Proper Procedures For Laboratory Chemical Waste Disposal? (2018).

Sources

• 1. frontierspecialtychemicals.com [frontierspecialtychemicals.com]
• 2. chemimpex.com [chemimpex.com]
• 3. indigo.uic.edu [indigo.uic.edu]
• 4. Photodynamic Therapy: Occupational Hazards and Preventative Recommendations for Clinical Administration by Healthcare Providers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Drug-Induced Photosensitivity—From Light and Chemistry to Biological Reactions and Clinical Symptoms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 67605-64-5|5-(4-AMinophenyl)-10,15,20-triphenyl porphine|BLD Pharm [bldpharm.com]
• 7. chemscene.com [chemscene.com]
• 8. Stability of porphyrins and porphyrin precursors in urine and plasma samples: implications for sample handling and storage - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. diplomatacomercial.com [diplomatacomercial.com]
• 10. diplomatacomercial.com [diplomatacomercial.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. velsafe.com [velsafe.com]
• 13. 5 Tips for Handling Photosensitive Reagents - Labtag Blog [blog.labtag.com]
• 14. mdpi.com [mdpi.com]
• 15. 5,10,15,20-Tetrakis(4-aminophenyl)porphyrin | 22112-84-1 | TCI AMERICA [tcichemicals.com]
• 16. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 17. Chapter 8: Decontamination, Disinfection and Spill Response | Environmental Health & Safety | West Virginia University [ehs.wvu.edu]
• 18. pdf.benchchem.com [pdf.benchchem.com]
• 19. blog.idrenvironmental.com [blog.idrenvironmental.com]